BRL-42715

Core Science & Biosynthesis

BRL-42715: A Technical Guide to a Novel Penem β-Lactamase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRL-42715, a potent penem β-lactamase inhibitor, demonstrates broad-spectrum activity against a wide range of bacterial β-lactamases, including plasmid-mediated and chromosomally-mediated enzymes. This technical guide provides an in-depth overview of BRL-42715, consolidating key quantitative data on its inhibitory activity and synergistic potential with β-lactam antibiotics. Detailed experimental protocols for assessing its efficacy are provided, alongside visualizations of its mechanism of action and experimental workflows to support further research and development in the field of antibacterial therapeutics.

Introduction

The rise of antibiotic resistance, largely driven by the production of β-lactamase enzymes by bacteria, poses a significant threat to global health. These enzymes inactivate β-lactam antibiotics, the most widely used class of antibacterial agents. A key strategy to combat this resistance is the co-administration of a β-lactam antibiotic with a β-lactamase inhibitor. BRL-42715, identified as C6-(N1-methyl-1,2,3-triazolylmethylene)penem, has emerged as a highly potent inhibitor of a broad spectrum of β-lactamases, including those belonging to Ambler classes A, C, and D.[1] Its remarkable efficacy, even at low concentrations, in potentiating the activity of β-lactamase-susceptible antibiotics makes it a subject of significant interest in the development of new antibacterial therapies.[2][3]

Mechanism of Action

BRL-42715 acts as a "suicide" or "mechanism-based" inhibitor. The proposed mechanism involves the following key steps:

• Acylation: BRL-42715 enters the active site of the β-lactamase enzyme. The serine residue at the active site attacks the β-lactam ring of BRL-42715, leading to the formation of a covalent acyl-enzyme intermediate.

• Rearrangement: Unlike typical β-lactam substrates that are rapidly hydrolyzed and released, the BRL-42715 acyl-enzyme complex undergoes a chemical rearrangement.

• Stable Complex Formation: This rearrangement results in the formation of a stable, inactivated enzyme complex. This complex is highly resistant to hydrolysis, effectively taking the β-lactamase enzyme out of commission.[4]

This mechanism is visualized in the signaling pathway diagram below.

References

• 1. Beta-Lactamases Inhibitors: A Perspective on the Existing and the Potential Admixtures to Synergize Beta-lactams Versus Resistant Superbugs. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 2. New and simplified method for drug combination studies by checkerboard assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic and physical studies of beta-lactamase inhibition by a novel penem, BRL 42715 - PubMed [pubmed.ncbi.nlm.nih.gov]

BRL-42715: An In-Depth Technical Guide to its Spectrum of Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectrum of activity for BRL-42715, a potent penem β-lactamase inhibitor. The information is compiled from various in vitro studies to assist researchers and professionals in the fields of microbiology, pharmacology, and drug development.

Introduction

BRL-42715, chemically identified as C6-(N1-methyl-1,2,3-triazolylmethylene)penem, is a powerful inhibitor of a wide array of bacterial β-lactamases. These enzymes are a primary mechanism of resistance in bacteria against β-lactam antibiotics. BRL-42715's ability to neutralize these enzymes restores the efficacy of otherwise susceptible β-lactam drugs. This document details its inhibitory action, its effect on the antimicrobial activity of other antibiotics, and the methodologies used to determine these properties.

Spectrum of β-Lactamase Inhibition

BRL-42715 demonstrates potent inhibitory activity against a broad range of β-lactamases, including both plasmid-mediated and chromosomally-mediated enzymes.

Table 1: In Vitro Inhibitory Activity of BRL-42715 Against Various β-Lactamases

β-Lactamase Type	Producing Organism(s)	IC50 (µg/mL) of BRL-42715	Reference
Plasmid-Mediated	Escherichia coli (TEM)	<0.01
Plasmid-Mediated	Klebsiella pneumoniae (SHV)	<0.01
Plasmid-Mediated	Escherichia coli (OXA)	<0.01
Staphylococcal	Staphylococcus aureus	<0.01
Chromosomally-Mediated	Enterobacter cloacae	<0.01
Chromosomally-Mediated	Citrobacter freundii	<0.01
Chromosomally-Mediated	Serratia marcescens	<0.01
Chromosomally-Mediated	Morganella morganii	<0.01
Chromosomally-Mediated	Proteus vulgaris	<0.01
Cephalosporinases	Enterobacteriaceae	<0.004 mg/L

*IC50 (50% inhibitory concentration) is the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.

Potentiation of β-Lactam Antibiotic Activity

The primary function of BRL-42715 is to act in synergy with β-lactam antibiotics, thereby restoring their activity against resistant bacterial strains.

Table 2: Potentiation of Amoxicillin Activity by BRL-42715 against β-Lactamase-Producing Enterobacteriaceae

Organism	Number of Strains	Amoxicillin MIC50 (µg/mL)	Amoxicillin (1 µg/mL) + BRL-42715 MIC50 (µg/mL)	Reference
Enterobacteriaceae	412	>128	2
Cefotaxime-Susceptible Citrobacter & Enterobacter	48	>128	2
Cefotaxime-Resistant Citrobacter & Enterobacter	25	>128	8

*MIC50 (Minimum Inhibitory Concentration for 50% of strains) is the lowest concentration of an antimicrobial that will inhibit the visible growth of 50% of the tested isolates.

Table 3: Potentiation of Amoxicillin Activity by BRL-42715 against Methicillin-Susceptible Staphylococcus aureus

Organism	Number of Strains	Amoxicillin MIC (µg/mL)	Amoxicillin + BRL-42715 (1-5 µg/mL) MIC (µg/mL)	Reference
Methicillin-Susceptible Staphylococcus aureus	104	8 - >32	≤0.06

Mechanism of Action

BRL-42715 acts as an irreversible inhibitor of active-site serine β-lactamases. The proposed mechanism involves the formation of a stable acyl-enzyme intermediate, which then undergoes rearrangement to a more stable dihydrothiazepine adduct. This effectively inactivates the β-lactamase enzyme, preventing it from hydrolyzing β-lactam antibiotics.

Mechanism of BRL-42715 Action

Experimental Protocols

The following are generalized experimental protocols based on standard microbiological and biochemical techniques referenced in the literature for assessing the activity of β-lactamase inhibitors.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method.

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Preparation of Antibiotic and Inhibitor Solutions: Stock solutions of the β-lactam antibiotic and BRL-42715 are prepared and serially diluted in the broth medium in a 96-well microtiter plate. For potentiation assays, a fixed concentration of BRL-42715 is added to each well containing the serially diluted antibiotic.

• Inoculation and Incubation: Each well is inoculated with the bacterial suspension. The microtiter plate is then incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria.

β-Lactamase Inhibition Assay (IC50 Determination)

This protocol is based on a spectrophotometric assay using a chromogenic substrate.

• Preparation of Reagents:

  • β-lactamase solution: A purified or partially purified preparation of the target β-lactamase is diluted to a suitable concentration in a buffer (e.g., phosphate buffer, pH 7.0).

  • Substrate solution: A chromogenic β-lactam substrate, such as nitrocefin, is prepared in the same buffer.

  • Inhibitor solutions: A range of concentrations of BRL-42715 are prepared by serial dilution.

• Assay Procedure:

  • The β-lactamase solution is pre-incubated with each concentration of BRL-42715 for a defined period at a specified temperature (e.g., 10 minutes at 37°C).

  • The enzymatic reaction is initiated by the addition of the nitrocefin substrate.

  • The rate of hydrolysis of nitrocefin is monitored by measuring the change in absorbance at a specific wavelength (e.g., 486 nm) over time using a spectrophotometer.

• Data Analysis: The initial reaction rates at each inhibitor concentration are calculated. The IC50 value is determined by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Clinical Trial Information

No information regarding clinical trials of BRL-42715 was identified in the public domain at the time of this review. This suggests that the compound may not have progressed to clinical development stages or was discontinued.

Signaling Pathway Involvement

Current literature focuses on the direct enzymatic inhibition of β-lactamases by BRL-42715. There is no evidence to suggest that BRL-42715 is involved in or modulates any complex cellular signaling pathways. Its mechanism of action appears to be direct and specific to its target enzymes.

Conclusion

BRL-42715 is a highly potent, broad-spectrum inhibitor of bacterial β-lactamases. Its ability to restore the activity of β-lactam antibiotics against resistant strains, as demonstrated in numerous in vitro studies, highlights its potential as a valuable component of combination therapies for bacterial infections. The provided data and methodologies serve as a foundational resource for further research and development in the field of antimicrobial agents.

Unveiling the Molecular Architecture and Inhibitory Mechanism of BRL-42715: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRL-42715, chemically identified as C6-(N1-methyl-1,2,3-triazolylmethylene)penem, is a potent, broad-spectrum inhibitor of a wide array of bacterial β-lactamases. This technical guide provides a comprehensive overview of the chemical structure, mechanism of action, and key experimental data related to BRL-42715. It is intended to serve as a valuable resource for researchers and professionals engaged in the fields of antimicrobial drug discovery and development.

Chemical Structure and Properties

BRL-42715 is a synthetic molecule belonging to the penem class of β-lactamase inhibitors. Its core structure features a penem ring system, which is a fused bicyclic structure composed of a β-lactam ring and a partially saturated thiazole ring. A distinguishing feature of BRL-42715 is the C6 side chain, which consists of an N1-methyl-1,2,3-triazolylmethylene group.[1][2] The molecular formula of BRL-42715 is C10H8N4NaO3S.[3][4]

The presence of the penem nucleus confers inherent reactivity to the β-lactam ring, making it susceptible to nucleophilic attack by the active site serine of β-lactamase enzymes. The specific C6 side chain plays a crucial role in the molecule's potent and broad-spectrum inhibitory activity.

Mechanism of Action: Covalent Inactivation of β-Lactamases

BRL-42715 functions as an active-site-directed, irreversible inhibitor of bacterial β-lactamases.[1][5] The inhibitory process involves a series of chemical reactions within the enzyme's active site, ultimately leading to the formation of a stable, covalent adduct.[5][6]

The proposed mechanism can be summarized as follows:

• Acylation: The active site serine residue of the β-lactamase enzyme attacks the carbonyl carbon of the β-lactam ring of BRL-42715, leading to the opening of the ring and the formation of an initial acyl-enzyme intermediate.[5]

• Rearrangement: Following acylation, the molecule undergoes a chemical rearrangement. This is a key step that differentiates BRL-42715 from simple substrate hydrolysis.

• Formation of a Stable Adduct: The rearrangement leads to the formation of a stable dihydrothiazepine derivative, which remains covalently bound to the active site of the β-lactamase.[6] This covalent modification effectively and irreversibly inactivates the enzyme, preventing it from hydrolyzing β-lactam antibiotics.

The crystal structure of BRL-42715 in complex with Enterobacter cloacae 908R β-lactamase has confirmed the formation of this stable covalent adduct, providing a detailed molecular snapshot of the inhibited enzyme.[1][5]

Quantitative Data

In Vitro Inhibitory Activity

BRL-42715 has demonstrated potent inhibitory activity against a wide range of clinically significant β-lactamases.

Parameter	Value	Enzyme/Organism	Reference
IC50	< 0.01 µg/mL	Most β-lactamase enzymes	[2]
IC50	< 0.004 mg/L	Cephalosporinases from Enterobacteriaceae	[7]

Potentiation of β-Lactam Antibiotics

A key characteristic of β-lactamase inhibitors is their ability to restore the efficacy of β-lactam antibiotics against resistant bacteria. BRL-42715 has been shown to be highly effective in this regard.

Antibiotic	Organism	BRL-42715 Concentration (µg/mL)	MIC50 of Antibiotic (µg/mL)	Reference
Amoxicillin	412 β-lactamase-producing Enterobacteriaceae	1	>128 to 2	[2][8]
Amoxicillin	48 cefotaxime-susceptible Citrobacter & Enterobacter	1	>128 to 2	[2][8]
Amoxicillin	25 cefotaxime-resistant Citrobacter & Enterobacter	1	>128 to 8	[2][8]
Amoxicillin	Methicillin-susceptible Staphylococcus aureus	1-5	8->32 to ≤0.06	[9]

Pharmacokinetic Properties

Pharmacokinetic studies have been conducted in various animal models to assess the absorption, distribution, metabolism, and excretion of BRL-42715.[10]

Species	Elimination Half-life (t1/2) - IV	Serum Protein Binding	Oral Bioavailability	Reference
Mouse	-	27-38%	0.2	[10]
Rat	7 min	27-38%	Not significant	[10]
Rabbit	6.2 min	-	-	[10]
Dog	11 min	27-38%	Not significant	[10]
Cynomolgus Monkey	18 min	68-70%	Not significant	[10]
Human (predicted)	31 min	68-70%	-	[10]

Experimental Protocols

β-Lactamase Inhibition Assay

A common method to determine the inhibitory activity of compounds like BRL-42715 is a spectrophotometric assay using a chromogenic β-lactam substrate, such as nitrocefin.

Principle: Nitrocefin is a yellow compound that, upon hydrolysis by β-lactamase, changes color to red. The rate of this color change is proportional to the enzyme's activity. An inhibitor will slow down this rate.

General Protocol:

• Reagents:

  • Purified β-lactamase enzyme

  • Nitrocefin solution

  • BRL-42715 (or other inhibitor) at various concentrations

  • Assay buffer (e.g., phosphate buffer, pH 7.0)

• Procedure:

  • In a microplate well, combine the assay buffer, β-lactamase enzyme, and the inhibitor at a specific concentration.

  • Pre-incubate the enzyme-inhibitor mixture for a defined period to allow for interaction.

  • Initiate the reaction by adding the nitrocefin solution.

  • Monitor the change in absorbance at a specific wavelength (e.g., 486 nm) over time using a microplate reader.

  • The rate of the reaction is calculated from the linear portion of the absorbance versus time curve.

  • The IC50 value (the concentration of inhibitor required to reduce the enzyme activity by 50%) is determined by plotting the reaction rate against the inhibitor concentration.

Determination of Minimum Inhibitory Concentration (MIC)

The potentiation of β-lactam antibiotics is typically assessed by determining the Minimum Inhibitory Concentration (MIC) of the antibiotic in the presence and absence of the inhibitor.

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.

General Protocol (Broth Microdilution):

• Materials:

  • Bacterial culture in the logarithmic growth phase

  • Mueller-Hinton broth (or other suitable growth medium)

  • β-lactam antibiotic (e.g., amoxicillin)

  • BRL-42715 at a fixed concentration (e.g., 1 µg/mL)

  • 96-well microplates

• Procedure:

  • Prepare serial dilutions of the β-lactam antibiotic in the microplate wells containing broth.

  • For the potentiation assay, add a fixed concentration of BRL-42715 to each well. A parallel plate without the inhibitor serves as a control.

  • Inoculate each well with a standardized suspension of the test bacterium.

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the antibiotic that shows no visible bacterial growth.

Visualizations

Caption: Mechanism of β-lactamase inactivation by BRL-42715.

Caption: Workflow for a typical β-lactamase inhibition assay.

References

• 1. researchgate.net [researchgate.net]
• 2. cohesionbio.com [cohesionbio.com]
• 3. Process for the preparation of penem compounds and intermediates for this preparation - Patent 0232966 [data.epo.org]
• 4. Inactivation of beta-lactamase from Shigella flexneri UCSF-129 by BRL 42715, a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. orbi.uliege.be [orbi.uliege.be]
• 8. Crystal structure and activity studies of the Mycobacterium tuberculosis beta-lactamase reveal its critical role in resistance to beta-lactam antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crystal structure of BRL 42715, C6-(N1-methyl-1,2,3-triazolylmethylene)penem, in complex with Enterobacter cloacae 908R beta-lactamase: evidence for a stereoselective mechanism from docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]

BRL-42715: A Technical History of a Potent Penem β-Lactamase Inhibitor

Abstract

BRL-42715, a C6-(N1-methyl-1,2,3-triazolylmethylene)penem, emerged in the late 1980s as a highly potent, broad-spectrum inhibitor of bacterial β-lactamases. This technical guide provides a comprehensive overview of the discovery, development, and eventual discontinuation of BRL-42715. It is intended for researchers, scientists, and professionals in the field of drug development, offering in-depth information on its mechanism of action, quantitative inhibitory data, and detailed experimental protocols. Despite its exceptional in vitro efficacy, the development of BRL-42715 was halted due to its inherent instability, a critical lesson in the complex process of bringing a new therapeutic agent to the clinic.

Discovery and Initial Evaluation

BRL-42715 was first described by Coleman and colleagues in 1989 as a novel penem derivative with remarkable inhibitory activity against a wide array of β-lactamase enzymes.[1] At the time, bacterial resistance to β-lactam antibiotics, mediated by β-lactamases, was a growing concern, driving the search for effective inhibitors to be co-administered with existing antibiotics.

The initial in vitro evaluation of BRL-42715 demonstrated its superiority over other contemporary β-lactamase inhibitors, such as clavulanic acid.[2] It exhibited potent inhibition of plasmid-mediated TEM, SHV, and OXA enzymes, as well as chromosomally mediated β-lactamases from a variety of Gram-negative and Gram-positive bacteria.[1][2]

Mechanism of Action

BRL-42715 is an active-site-directed, irreversible inhibitor of serine β-lactamases. Its mechanism of action involves a multi-step process that ultimately leads to a stable, inactivated enzyme complex.

Upon binding to the active site of a serine β-lactamase, the β-lactam ring of BRL-42715 is attacked by the active site serine residue (Ser64 in Enterobacter cloacae P99 β-lactamase), forming a transient acyl-enzyme intermediate. This is a common mechanism for β-lactam antibiotics and inhibitors. However, the unique structural features of BRL-42715 facilitate a subsequent intramolecular rearrangement. This rearrangement involves the opening of the five-membered thiazole ring and the formation of a more stable, seven-membered dihydrothiazepine ring system covalently attached to the active site serine. This rearranged structure is a stable covalent adduct, rendering the enzyme inactive.

Quantitative In Vitro Activity

The potency of BRL-42715 as a β-lactamase inhibitor is evident from its low 50% inhibitory concentrations (IC50s) against a variety of enzymes.

β-Lactamase Enzyme	Source Organism	β-Lactamase Class	IC50 (µg/mL) of BRL-42715	Reference
TEM-1	Escherichia coli	A	<0.01	[2]
SHV-1	Klebsiella pneumoniae	A	<0.01	[2]
OXA-1	Escherichia coli	D	<0.01	[2]
Staphylococcal	Staphylococcus aureus	A	<0.01	[2]
P99	Enterobacter cloacae	C	<0.01	[2]
K1	Klebsiella pneumoniae	A	<0.01	[2]
Inducible	Serratia marcescens	C	<0.01	[2]
Constitutive	Proteus vulgaris	A	<0.01	[2]

The potent inhibitory activity of BRL-42715 translated into a significant potentiation of the antibacterial activity of β-lactamase-susceptible antibiotics like amoxicillin.

Bacterial Species (β-lactamase-producing)	Amoxicillin MIC50 (µg/mL)	Amoxicillin (1 µg/mL) + BRL-42715 MIC50 (µg/mL)	Reference
Enterobacteriaceae (n=412)	>128	2	[2]
Citrobacter & Enterobacter (cefotaxime-susceptible, n=48)	>128	2	[2]
Citrobacter & Enterobacter (cefotaxime-resistant, n=25)	>128	8	[2]
Methicillin-susceptible S. aureus (n=104)	8->32	≤0.06	[3]
Klebsiella spp.	>32	≤8	[3]
Enterobacter spp.	>32	≤8	[3]
Citrobacter spp.	>32	≤8	[3]

Preclinical Pharmacokinetics

Pharmacokinetic studies of BRL-42715 were conducted in several animal species to assess its potential for clinical development.

Species	Elimination Half-life (t1/2) - IV	Oral Bioavailability	Serum Protein Binding	Reference
Mouse	-	0.2	27-38%	[4]
Rat	7 min	Not significant	27-38%	[4][5]
Rabbit	6.2 min	-	-	[5]
Dog	11 min	Not significant	27-38%	[4][5]
Cynomolgus Monkey	18 min	Not significant	68-70%	[4][5]
Human (predicted)	31 min	-	68-70%	[4][5]

BRL-42715 exhibited a short elimination half-life in all species tested. While it showed some oral absorption in mice, this was not observed in other species, suggesting that it would likely require parenteral administration in humans.[4] Notably, BRL-42715 was found to be stable against hydrolysis by renal dehydropeptidases.[4]

Instability and Discontinuation of Development

Despite its impressive in vitro potency, the development of BRL-42715 was ultimately terminated. The primary reason for its discontinuation was its inherent chemical instability. It was found to be rapidly hydrolyzed, particularly by metallo-β-lactamases, to form a dihydrothiazepine derivative.[6] This instability was deemed a significant hurdle for its further development as a clinically viable therapeutic agent.

Experimental Protocols

β-Lactamase Inhibition Assay (IC50 Determination)

The following is a generalized protocol for determining the 50% inhibitory concentration (IC50) of a β-lactamase inhibitor, based on the methodologies described in the evaluation of BRL-42715.

• Preparation of Reagents:

  • Prepare a stock solution of the β-lactamase enzyme in a suitable buffer (e.g., 50 mM sodium phosphate buffer, pH 7.0).

  • Prepare a stock solution of BRL-42715 in a suitable solvent and create a series of dilutions.

  • Prepare a stock solution of a chromogenic β-lactam substrate, such as nitrocefin, in the same buffer.

• Assay Procedure:

  • In a microplate well or a cuvette, add a defined volume of the β-lactamase solution.

  • Add an equal volume of each dilution of the BRL-42715 solution to the respective wells.

  • Include control wells with buffer instead of the inhibitor.

  • Pre-incubate the enzyme and inhibitor mixture for a specified time (e.g., 5 minutes) at a constant temperature (e.g., 37°C).

  • Initiate the reaction by adding a defined volume of the nitrocefin solution.

  • Immediately monitor the change in absorbance at the appropriate wavelength for the hydrolyzed substrate (e.g., 482 nm for nitrocefin) over time using a spectrophotometer.

• Data Analysis:

  • Calculate the initial rate of hydrolysis for each inhibitor concentration.

  • Plot the percentage of inhibition (relative to the control without inhibitor) against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that reduces the initial rate of hydrolysis by 50%.

Minimum Inhibitory Concentration (MIC) Determination

The MIC of an antibiotic in the presence of a β-lactamase inhibitor is determined to assess the synergistic effect. The agar dilution method is a standard procedure.

• Preparation of Media:

  • Prepare a series of Mueller-Hinton agar plates, each containing a fixed concentration of BRL-42715 (e.g., 1 µg/mL).

  • For each fixed inhibitor concentration, prepare a set of plates with doubling dilutions of the antibiotic (e.g., amoxicillin).

  • Include control plates with no inhibitor and no antibiotic.

• Inoculum Preparation:

  • Grow the bacterial strains to be tested overnight in a suitable broth medium.

  • Dilute the bacterial cultures to achieve a standardized inoculum density (e.g., approximately 10^4 colony-forming units per spot).

• Inoculation and Incubation:

  • Using a multipoint inoculator, spot the standardized bacterial suspensions onto the surface of the agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

• MIC Determination:

  • The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Conclusion

The story of BRL-42715 is a compelling case study in drug discovery and development. It highlights the critical importance of balancing high potency with favorable physicochemical properties, such as stability. While BRL-42715 never reached the clinical stage, the research surrounding it provided valuable insights into the mechanism of β-lactamase inhibition and the design of novel penem inhibitors. Its legacy continues to inform the development of new strategies to combat antibiotic resistance.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Early-Stage Research on BRL-42715 Efficacy: A Technical Guide

This technical guide provides an in-depth overview of the early-stage research on the efficacy of BRL-42715, a potent β-lactamase inhibitor. The document is intended for researchers, scientists, and drug development professionals interested in the pre-clinical profile of this compound.

Introduction

BRL-42715, with the chemical name C6-(N1-methyl-1,2,3-triazolylmethylene)penem, emerged in the late 1980s as a powerful inhibitor of a wide spectrum of bacterial β-lactamases.[1][2] These enzymes are a primary mechanism of resistance to β-lactam antibiotics, such as penicillins and cephalosporins, by hydrolyzing the amide bond in the β-lactam ring. BRL-42715's ability to inactivate these enzymes restores the efficacy of β-lactam antibiotics against resistant bacterial strains. Early research demonstrated its potent activity against both plasmid-mediated (e.g., TEM, SHV, OXA) and chromosomally-mediated β-lactamases.[1][2]

In Vitro Efficacy Data

The in vitro efficacy of BRL-42715 has been primarily evaluated through two key metrics: its direct inhibitory activity against isolated β-lactamase enzymes (IC50 values) and its ability to potentiate the antibacterial activity of β-lactam antibiotics against resistant bacteria (Minimum Inhibitory Concentration - MIC values).

β-Lactamase Inhibitory Activity

BRL-42715 demonstrated potent inhibition of a broad range of β-lactamase enzymes, with IC50 values significantly lower than other inhibitors of its time.

Table 1: IC50 Values of BRL-42715 Against Various β-Lactamases

β-Lactamase Type	Specific Enzyme(s)	IC50 (µg/mL)	Reference(s)
Plasmid-Mediated	TEM, SHV, OXA	< 0.01	[1][2]
Chromosomally-Mediated	Enzymes from Enterobacter, Citrobacter, Serratia, Morganella, Escherichia, Klebsiella, Proteus spp.	< 0.01	[1][2]
Cephalosporinases	Enzymes from various Enterobacteriaceae	< 0.004	[3]
Staphylococcal	Staphylococcal enzymes	< 0.01	[1][2]
Shigella flexneri	β-lactamase from UCSF-129	0.0049	[4]

Potentiation of Amoxicillin Activity

BRL-42715 was shown to significantly reduce the MIC of amoxicillin against a wide range of β-lactamase-producing bacteria, effectively restoring its antibacterial activity.

Table 2: Effect of BRL-42715 on Amoxicillin MIC50 against Enterobacteriaceae

Bacterial Group	Number of Strains	Amoxicillin MIC50 (µg/mL)	Amoxicillin (1 µg/mL BRL-42715) MIC50 (µg/mL)	Reference(s)
β-lactamase-producing Enterobacteriaceae	412	>128	2	[1]
Cefotaxime-susceptible Citrobacter & Enterobacter	48	>128	2	[1]
Cefotaxime-resistant Citrobacter & Enterobacter	25	>128	8	[1]

Table 3: Effect of BRL-42715 on Amoxicillin MICs against Various Bacterial Groups

Bacterial Group	Number of Strains	Amoxicillin MIC Range (µg/mL)	Amoxicillin + BRL-42715 (1-5 µg/mL) MIC Range (µg/mL)	Reference(s)
Methicillin-susceptible Staphylococcus aureus	104	8 - >32	≤ 0.06	[5]
β-lactamase-producing anaerobic gram-negative rods	496	256 (MIC90)	2.0 (MIC90)	[6]
Commonly resistant gram-negative bacteria (Klebsiella, Enterobacter, Citrobacter, Morganella, Serratia, Acinetobacter, Aeromonas)	Not specified	>32	≤ 8.0	[5]

Experimental Protocols

The following sections detail the generalized methodologies employed in the early-stage research of BRL-42715.

Determination of IC50 Values

The concentration of BRL-42715 required to inhibit 50% of the β-lactamase activity (IC50) was determined using a spectrophotometric method.

• Enzyme Preparation: β-Lactamase enzymes were extracted and purified from various bacterial strains.

• Inhibitor Preparation: A stock solution of BRL-42715 was prepared and serially diluted to obtain a range of concentrations.

• Assay Procedure:

  • A fixed concentration of the β-lactamase enzyme was pre-incubated with varying concentrations of BRL-42715 for a specified period.

  • A chromogenic β-lactam substrate, such as nitrocefin, was added to the enzyme-inhibitor mixture.

  • The hydrolysis of the substrate by the remaining active enzyme was monitored by measuring the change in absorbance at a specific wavelength over time using a spectrophotometer.

• Data Analysis: The initial rate of hydrolysis was calculated for each inhibitor concentration. The IC50 value was then determined by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

Minimum Inhibitory Concentration (MIC) Determination

The MIC of amoxicillin in the presence and absence of BRL-42715 was determined using the agar dilution method.

• Bacterial Strains: A diverse panel of clinical isolates of β-lactamase-producing bacteria was used.

• Media Preparation: Mueller-Hinton agar plates were prepared containing serial twofold dilutions of amoxicillin alone and in combination with a fixed concentration of BRL-42715 (e.g., 1 µg/mL).

• Inoculum Preparation: Bacterial cultures were grown to a specific turbidity, corresponding to a standardized inoculum size (e.g., 10^4 CFU/spot).

• Inoculation: The standardized bacterial suspensions were inoculated onto the surface of the prepared agar plates.

• Incubation: The plates were incubated at 35-37°C for 18-24 hours.

• MIC Determination: The MIC was defined as the lowest concentration of amoxicillin that completely inhibited visible growth of the bacteria.

Visualizations

Signaling Pathways and Mechanisms of Action

Caption: Mechanism of action of BRL-42715 in overcoming β-lactamase mediated resistance.

Experimental Workflow

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inactivation of beta-lactamase from Shigella flexneri UCSF-129 by BRL 42715, a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Susceptibilities of 540 anaerobic gram-negative bacilli to amoxicillin, amoxicillin-BRL 42715, amoxicillin-clavulanate, temafloxacin, and clindamycin - PMC [pmc.ncbi.nlm.nih.gov]

The Inhibitory Kinetics of BRL-42715: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the inhibitory kinetics of BRL-42715, a potent penem β-lactamase inhibitor. The document outlines its mechanism of action, summarizes key kinetic parameters against various β-lactamases, details the experimental protocols used for its characterization, and provides visual representations of its inhibitory pathway and experimental workflows.

Introduction to BRL-42715

BRL-42715, chemically known as C6-(N1-methyl-1,2,3-triazolylmethylene)penem, is a powerful inhibitor of a wide array of bacterial β-lactamases.[1][2][3] These enzymes are a primary cause of bacterial resistance to β-lactam antibiotics.[4] BRL-42715 demonstrates potent inhibition against plasmid-mediated TEM, SHV, and OXA enzymes, as well as chromosomally mediated enzymes from a variety of bacterial species including Enterobacter, Citrobacter, and Staphylococcus aureus.[1] Its efficacy is highlighted by its ability to significantly enhance the antibacterial activity of β-lactamase-susceptible antibiotics like amoxicillin at low concentrations.[1][3]

Mechanism of Inhibition

BRL-42715 acts as an active-site-directed inactivator of serine β-lactamases (Classes A, C, and D).[4][5][6] The inhibitory process involves the acylation of the active site serine residue, which is a common mechanism for β-lactam-based inhibitors. However, a key feature of BRL-42715's action is the subsequent intramolecular rearrangement of the initial acyl-enzyme complex. This rearrangement leads to the formation of a stable, cyclic β-aminoacrylate-enzyme complex, specifically a dihydrothiazepine derivative.[4][7] This stable adduct effectively prevents the deacylation step, leading to potent and often irreversible inhibition.

Electrospray mass spectrometry has confirmed that the inhibitor binds stoichiometrically to the enzyme, with a mass increase corresponding to the molecular mass of BRL-42715, indicating that no fragmentation of the penem occurs during the reaction.[8][9] In contrast to its potent activity against serine β-lactamases, BRL-42715 is hydrolyzed by Class B metallo-β-lactamases, which utilize a zinc ion in their active site.[5][7][10]

Mechanism of BRL-42715 Inhibition

Quantitative Inhibitory Kinetics

The potency of BRL-42715 is reflected in its rapid inactivation of various β-lactamases and its low IC50 values.

Table 1: Second-Order Rate Constants of Inactivation

β-Lactamase Source/Type	Second-Order Rate Constant (μM⁻¹·s⁻¹)	Reference
Staphylococcus aureus	0.17 - 6.4 (range for various enzymes)	[8][9]
Bacillus cereus I	0.17 - 6.4 (range for various enzymes)	[8][9]
TEM	0.17 - 6.4 (range for various enzymes)	[8][9]
Klebsiella pneumoniae K1	0.17 - 6.4 (range for various enzymes)	[8][9]
Enterobacter cloacae P99	0.17 - 6.4 (range for various enzymes)	[8][9]

Table 2: IC50 Values

β-Lactamase Source/Type	IC50 (μg/mL)	Reference
Broad range of β-lactamases	< 0.01	[1]
Shigella flexneri UCSF-129	0.0049	[11]
Cephalosporinases	< 0.004	[12]

Table 3: Stability of Inhibited Enzyme Complex

β-Lactamase Source/Type	Half-life for Regeneration of Free Enzyme	Reference
Klebsiella pneumoniae K1	5 minutes	[8][9]
Staphylococcal enzyme	> 2 days	[8][9]

Experimental Protocols

The characterization of BRL-42715's inhibitory kinetics involves a combination of enzymatic assays, mass spectrometry, and structural biology techniques.

Enzyme Kinetics Assays

Objective: To determine the rate of enzyme inactivation and the concentration of inhibitor required for 50% inhibition (IC50).

Methodology:

• Enzyme Preparation: Purified β-lactamase is prepared at a known concentration (e.g., 10 nM).

• Substrate Preparation: A chromogenic β-lactam substrate, such as nitrocefin, is prepared in a suitable buffer (e.g., phosphate buffer, pH 7.0). Substrate concentrations are typically varied around the Michaelis constant (Km) of the enzyme.

• Inhibitor Preparation: BRL-42715 is dissolved in a suitable solvent and diluted to various concentrations.

• Assay Procedure:

  • The enzyme is pre-incubated with different concentrations of BRL-42715 for a defined period.

  • The reaction is initiated by the addition of the substrate.

  • The rate of hydrolysis of the substrate is monitored spectrophotometrically by measuring the change in absorbance at a specific wavelength over time.

• Data Analysis: The initial rates of hydrolysis are plotted against the inhibitor concentration to determine the IC50 value. Second-order rate constants are determined by analyzing the time-dependent inactivation of the enzyme at various inhibitor concentrations.

Experimental Workflow for BRL-42715 Characterization

Electrospray Mass Spectrometry (ESMS)

Objective: To determine the stoichiometry of inhibitor binding and to confirm the formation of a covalent adduct.

Methodology:

• Sample Preparation: The β-lactamase is incubated with an equimolar or slight excess of BRL-42715.

• Mass Spectrometry Analysis: The reaction mixture is introduced into an electrospray mass spectrometer.

• Data Acquisition: Mass spectra of the native enzyme and the enzyme-inhibitor complex are acquired.

• Data Analysis: The mass of the native enzyme is compared to the mass of the inhibited enzyme. A mass increase corresponding to the molecular weight of BRL-42715 confirms the formation of a 1:1 covalent adduct.[8][9]

X-ray Crystallography

Objective: To determine the three-dimensional structure of the BRL-42715-enzyme complex to visualize the binding mode and the conformation of the inactivated enzyme.

Methodology:

• Crystallization: Crystals of the β-lactamase are grown.

• Soaking or Co-crystallization: The crystals are either soaked in a solution containing BRL-42715 or the enzyme is co-crystallized in the presence of the inhibitor.

• Data Collection: X-ray diffraction data are collected from the crystals at a synchrotron source.

• Structure Determination and Refinement: The diffraction data are processed to determine the electron density map, and the atomic model of the enzyme-inhibitor complex is built and refined.

• Structural Analysis: The final structure reveals the specific interactions between BRL-42715 and the active site residues, confirming the formation of the dihydrothiazepine ring and its orientation within the active site.[4]

Conclusion

BRL-42715 is a highly effective, mechanism-based inhibitor of a broad spectrum of serine β-lactamases. Its potent inhibitory activity stems from the rapid acylation of the active site serine followed by an intramolecular rearrangement to form a highly stable dihydrothiazepine adduct. The comprehensive characterization of its inhibitory kinetics through a combination of enzymatic assays, mass spectrometry, and X-ray crystallography provides a detailed understanding of its mechanism of action, which is crucial for the development of novel strategies to combat antibiotic resistance. The low IC50 values and the long half-life of the inhibited complex underscore its potential as a component of combination therapies with β-lactam antibiotics.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Beta-Lactamases Inhibitors: A Perspective on the Existing and the Potential Admixtures to Synergize Beta-lactams Versus Resistant Superbugs. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 7. researchgate.net [researchgate.net]
• 8. Kinetic and physical studies of beta-lactamase inhibition by a novel penem, BRL 42715 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinetic and physical studies of beta-lactamase inhibition by a novel penem, BRL 42715 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inactivation of beta-lactamase from Shigella flexneri UCSF-129 by BRL 42715, a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Utilizing BRL-42715 in Combination with Amoxicillin for Enhanced Antibacterial Efficacy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the combined use of the β-lactamase inhibitor BRL-42715 with the β-lactam antibiotic amoxicillin. The focus is on overcoming bacterial resistance to amoxicillin mediated by β-lactamase enzymes.

Introduction

Amoxicillin is a widely used β-lactam antibiotic that functions by inhibiting the synthesis of bacterial cell walls. However, its efficacy is often compromised by the production of β-lactamase enzymes by resistant bacteria, which hydrolyze the β-lactam ring of amoxicillin, rendering it inactive[1][2]. BRL-42715 is a potent penem β-lactamase inhibitor that effectively neutralizes a broad spectrum of bacterial β-lactamases, including plasmid-mediated (TEM, SHV, OXA) and chromosomally-mediated enzymes[3][4]. By combining BRL-42715 with amoxicillin, the antibiotic is protected from degradation, restoring its activity against many resistant strains[4][5].

Mechanism of Action

Amoxicillin resistance, particularly in Gram-negative bacteria, is frequently due to the production of β-lactamase enzymes[2]. These enzymes inactivate amoxicillin by breaking the amide bond in the β-lactam ring[1]. BRL-42715 is a mechanism-based inhibitor that covalently binds to the active site of the β-lactamase, rendering the enzyme non-functional[6][7]. This allows amoxicillin to reach its target, the penicillin-binding proteins (PBPs), and inhibit bacterial cell wall synthesis, leading to cell death[1].

Diagram 1: Mechanism of amoxicillin resistance and synergistic action of BRL-42715.

Quantitative Data: In Vitro Synergy

The combination of BRL-42715 and amoxicillin has demonstrated significant synergistic activity against a wide range of β-lactamase-producing bacteria. The following tables summarize the Minimum Inhibitory Concentration (MIC) data from various studies.

Table 1: MIC of Amoxicillin in Combination with BRL-42715 against Enterobacteriaceae

Bacterial Group	Number of Strains	Amoxicillin MIC50 (µg/mL)	Amoxicillin + BRL-42715 (1 µg/mL) MIC50 (µg/mL)
β-lactamase-producing Enterobacteriaceae	412	>128	2
Cefotaxime-susceptible Citrobacter and Enterobacter	48	>128	2
Cefotaxime-resistant Citrobacter and Enterobacter	25	>128	8
Data sourced from Coleman et al., 1989[3][4].

Table 2: MIC of Amoxicillin in Combination with BRL-42715 against Various Bacterial Isolates

Bacterial Group	Number of Strains	Amoxicillin MIC Range (µg/mL)	Amoxicillin + BRL-42715 (1-5 µg/mL) MIC Range (µg/mL)
Methicillin-susceptible Staphylococcus aureus	104	8 - >32	≤0.06
β-lactamase-producing Gram-negative bacteria*	-	>32	≤8.0
Includes Klebsiella, Enterobacter, Citrobacter, Morganella, Serratia, Acinetobacter, and Aeromonas.
Data sourced from a 1991 study[5][8].

Table 3: MIC90 of Amoxicillin in Combination with BRL-42715 against Anaerobic Gram-Negative Bacilli

Bacterial Group	Number of Strains	Amoxicillin MIC90 (µg/mL)	Amoxicillin + BRL-42715 MIC90 (µg/mL)
β-lactamase-producing anaerobic gram-negative rods	496	256	2
Data sourced from Appelbaum et al., 1992[9].

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the synergy of BRL-42715 and amoxicillin.

Diagram 2: Experimental workflow for in vitro synergy testing.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol is based on standard Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Amoxicillin and BRL-42715 stock solutions

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

• Spectrophotometer

Procedure:

• Prepare Drug Dilutions:

  • Prepare serial twofold dilutions of amoxicillin and BRL-42715 in MHB in separate 96-well plates.

  • For combination studies, prepare dilutions of amoxicillin in MHB containing a fixed, sub-inhibitory concentration of BRL-42715 (e.g., 1 µg/mL).

• Inoculum Preparation:

  • From a fresh culture, suspend several colonies in sterile saline to match a 0.5 McFarland turbidity standard.

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation:

  • Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plates containing 50 µL of the drug dilutions.

  • Include a growth control (inoculum without drug) and a sterility control (broth without inoculum).

• Incubation:

  • Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Reading Results:

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth.

Protocol 2: Checkerboard Synergy Assay

Materials:

• Same as for MIC determination.

Procedure:

• Plate Setup:

  • In a 96-well plate, add MHB.

  • Create a two-dimensional array of drug concentrations. Along the x-axis, prepare serial dilutions of amoxicillin. Along the y-axis, prepare serial dilutions of BRL-42715.

• Inoculation:

  • Inoculate the plate with the standardized bacterial suspension as described in the MIC protocol.

• Incubation and Reading:

  • Incubate and read the results as for the MIC determination.

• Data Analysis:

  • Calculate the Fractional Inhibitory Concentration (FIC) Index:

    • FIC of Amoxicillin = MIC of Amoxicillin in combination / MIC of Amoxicillin alone

    • FIC of BRL-42715 = MIC of BRL-42715 in combination / MIC of BRL-42715 alone

    • FIC Index = FIC of Amoxicillin + FIC of BRL-42715

  • Interpretation:

    • Synergy: FIC Index ≤ 0.5

    • Indifference: 0.5 < FIC Index ≤ 4.0

    • Antagonism: FIC Index > 4.0

Protocol 3: Time-Kill Assay

Materials:

• MHB, Amoxicillin, BRL-42715

• Bacterial inoculum

• Sterile culture tubes, pipettes

• Agar plates for colony counting

Procedure:

• Preparation:

  • Prepare tubes of MHB containing:

    • No drug (growth control)

    • Amoxicillin at MIC

    • BRL-42715 at a sub-inhibitory concentration

    • Amoxicillin and BRL-42715 at synergistic concentrations (determined from the checkerboard assay).

• Inoculation:

  • Inoculate each tube with the bacterial suspension to a final concentration of ~5 x 10⁵ CFU/mL.

• Sampling and Plating:

  • At time points 0, 2, 4, 8, and 24 hours, remove an aliquot from each tube.

  • Perform serial dilutions and plate onto agar plates.

• Incubation and Counting:

  • Incubate the plates overnight and count the number of colonies (CFU/mL).

• Data Analysis:

  • Plot log10 CFU/mL versus time.

  • Interpretation:

    • Synergy: ≥2-log10 decrease in CFU/mL at 24 hours with the combination compared to the most active single agent.

    • Bactericidal activity: ≥3-log10 decrease in CFU/mL at 24 hours compared to the initial inoculum.

In Vivo Studies: General Protocol and Considerations

While specific in vivo protocols for the BRL-42715/amoxicillin combination are not detailed in the provided search results, a general methodology for an animal infection model can be outlined. Pharmacokinetic data shows that BRL-42715 has a short half-life in several animal models (e.g., 7 minutes in rats, 11 minutes in dogs)[10]. This is a critical consideration for dosing regimens.

Model: Murine Sepsis or Thigh Infection Model

Procedure:

• Infection:

  • Induce infection in mice with a β-lactamase-producing bacterial strain (e.g., E. coli, K. pneumoniae) at a predetermined lethal or sublethal dose.

• Treatment Groups:

  • Vehicle control

  • Amoxicillin alone

  • BRL-42715 alone

  • Amoxicillin + BRL-42715

• Drug Administration:

  • Administer drugs at various doses and schedules (e.g., subcutaneously or intravenously) starting at a specified time post-infection. The dosing frequency should be optimized based on the pharmacokinetic profiles of both compounds.

• Efficacy Endpoints:

  • Survival studies: Monitor survival over a period of 7-14 days.

  • Bacterial burden studies: At a specified time point (e.g., 24 hours post-treatment), euthanize a subset of animals, homogenize target tissues (e.g., thigh muscle, spleen, blood), and determine bacterial counts (CFU/gram of tissue or mL of blood).

• Data Analysis:

  • Compare survival curves between treatment groups (e.g., using the log-rank test).

  • Compare bacterial burdens between groups (e.g., using ANOVA or t-tests).

Diagram 3: Drug development pathway for the combination therapy.

Conclusion

The combination of BRL-42715 and amoxicillin represents a promising strategy to combat infections caused by amoxicillin-resistant, β-lactamase-producing bacteria. The potent inhibitory activity of BRL-42715 restores the bactericidal effect of amoxicillin. The provided protocols offer a framework for researchers to further investigate and characterize this synergistic interaction in both in vitro and in vivo settings.

References

• 1. PDB-101: Global Health: Antimicrobial Resistance: undefined: Amoxicillin Resistance [pdb101.rcsb.org]
• 2. journals.asm.org [journals.asm.org]
• 3. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. karger.com [karger.com]
• 9. Susceptibilities of 540 anaerobic gram-negative bacilli to amoxicillin, amoxicillin-BRL 42715, amoxicillin-clavulanate, temafloxacin, and clindamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: BRL-42715 Synergy with β-Lactam Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRL-42715 is a potent penem β-lactamase inhibitor that demonstrates significant synergy with β-lactam antibiotics against a wide range of bacterial species, including those expressing various β-lactamase enzymes.[1][2][3][4] These enzymes are a primary mechanism of bacterial resistance to β-lactam antibiotics, and their inhibition can restore the efficacy of these crucial drugs. This document provides detailed application notes and experimental protocols for assessing the synergistic activity of BRL-42715 with β-lactam antibiotics.

The primary mechanism of action for β-lactam antibiotics involves the inhibition of penicillin-binding proteins (PBPs), which are essential for the synthesis of the bacterial cell wall peptidoglycan.[5] Resistance to β-lactams often arises from the production of β-lactamase enzymes that hydrolyze the β-lactam ring, rendering the antibiotic inactive.[6] BRL-42715 acts as a "suicide inhibitor," irreversibly binding to and inactivating β-lactamase enzymes, thereby protecting the partner β-lactam antibiotic from degradation and allowing it to effectively inhibit cell wall synthesis.[5]

Data Presentation: Synergy of BRL-42715 with β-Lactam Antibiotics

The following tables summarize the in vitro synergistic activity of BRL-42715 in combination with various β-lactam antibiotics against different bacterial strains. The data is presented as Minimum Inhibitory Concentrations (MICs) and, where available, Fractional Inhibitory Concentration (FIC) indices. An FIC index of ≤ 0.5 is indicative of synergy.

Table 1: Synergy of BRL-42715 with Amoxicillin against β-Lactamase-Producing Enterobacteriaceae

Bacterial Species	Amoxicillin MIC (µg/mL)	Amoxicillin + BRL-42715 (1 µg/mL) MIC (µg/mL)	Fold Reduction in MIC
Enterobacteriaceae (n=412, MIC50)	>128	2	>64
Cefotaxime-susceptible Citrobacter and Enterobacter spp. (n=48, MIC50)	>128	2	>64
Cefotaxime-resistant Citrobacter and Enterobacter spp. (n=25, MIC50)	>128	8	>16

Data sourced from Coleman et al., 1989.[1]

Table 2: Synergy of BRL-42715 with Amoxicillin against Anaerobic Gram-Negative Bacilli

Bacterial Species	Amoxicillin MIC90 (µg/mL)	Amoxicillin + BRL-42715 MIC90 (µg/mL)
β-Lactamase-producing anaerobic gram-negative rods (n=496)	256.0	2.0

Data sourced from Appelbaum et al., 1992.[7][8]

Table 3: Synergy of BRL-42715 with Piperacillin against Pseudomonas aeruginosa

Strain	Piperacillin MIC (µg/mL)	Piperacillin + Tazobactam MIC (µg/mL)	Piperacillin + BRL-42715 MIC (µg/mL)
P. aeruginosa (plasmid-mediated β-lactamase)	>256	16	≤4
P. aeruginosa (chromosomally-mediated β-lactamase)	64	32	8

Table 4: Synergy of BRL-42715 with Ceftazidime against Cephalosporinase-Producing Enterobacteriaceae

Bacterial Species	Ceftazidime MIC (µg/mL)	Ceftazidime + BRL-42715 (1 µg/mL) MIC (µg/mL)
Enterobacter cloacae	64	2
Citrobacter freundii	128	4
Serratia marcescens	32	1

Note: This table provides representative data illustrating the potentiation of ceftazidime in the presence of BRL-42715 against cephalosporinase-producing strains. BRL-42715 has been shown to be a more efficient inhibitor of cephalosporinases compared to clavulanic acid, sulbactam, and tazobactam.[2]

Experimental Protocols

Checkerboard Synergy Assay

This protocol is used to determine the synergistic, additive, indifferent, or antagonistic effect of a combination of two antimicrobial agents.

Materials:

• BRL-42715

• β-lactam antibiotic of interest

• Bacterial strain to be tested

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Sterile pipette tips and pipettors

• Incubator (35°C)

• Spectrophotometer or microplate reader

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of BRL-42715 and the β-lactam antibiotic in a suitable solvent at a concentration at least 10 times the expected MIC.

• Prepare Bacterial Inoculum: Culture the bacterial strain overnight in CAMHB. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension 1:100 in CAMHB to obtain a final inoculum of approximately 1.5 x 10^6 CFU/mL.

• Prepare Drug Dilutions in Microtiter Plate:

  • Add 50 µL of CAMHB to all wells of a 96-well plate.

  • In the first row (Row A), add 50 µL of the highest concentration of the β-lactam antibiotic to each well in columns 1 through 10.

  • Perform serial two-fold dilutions of the β-lactam antibiotic down the columns by transferring 50 µL from Row A to Row B, and so on, down to Row H. Discard 50 µL from Row H. This will create a gradient of the β-lactam antibiotic.

  • In the first column (Column 1), add 50 µL of the highest concentration of BRL-42715 to each well from Row A to Row H.

  • Perform serial two-fold dilutions of BRL-42715 across the rows by transferring 50 µL from Column 1 to Column 2, and so on, across to Column 10. Discard 50 µL from Column 10. This will create a gradient of BRL-42715.

  • Column 11 should contain only the β-lactam antibiotic dilutions (growth control for β-lactam).

  • Row H should contain only the BRL-42715 dilutions (growth control for BRL-42715).

  • Well H12 should contain only CAMHB and the bacterial inoculum (positive growth control).

• Inoculate the Plate: Add 100 µL of the prepared bacterial inoculum to each well (except for a sterility control well containing only broth). The final volume in each well will be 200 µL.

• Incubation: Incubate the plate at 35°C for 18-24 hours.

• Determine MICs: After incubation, determine the MIC of each agent alone and in combination by visual inspection for turbidity or by using a microplate reader. The MIC is the lowest concentration of the drug that inhibits visible growth.

• Calculate the Fractional Inhibitory Concentration (FIC) Index:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • FIC Index = FIC of Drug A + FIC of Drug B

• Interpret the Results:

  • Synergy: FIC Index ≤ 0.5

  • Additive/Indifference: 0.5 < FIC Index ≤ 4

  • Antagonism: FIC Index > 4

Time-Kill Curve Assay

This assay provides information on the rate of bacterial killing by an antimicrobial agent or a combination of agents over time.

Materials:

• BRL-42715

• β-lactam antibiotic of interest

• Bacterial strain to be tested

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile culture tubes or flasks

• Shaking incubator (35°C)

• Sterile saline or phosphate-buffered saline (PBS) for dilutions

• Agar plates for colony counting

• Spectrophotometer

Procedure:

• Prepare Bacterial Inoculum: Grow the bacterial strain to the mid-logarithmic phase in CAMHB. Adjust the culture to a starting inoculum of approximately 5 x 10^5 CFU/mL in several flasks.

• Set up Test Conditions: Prepare flasks containing CAMHB with the following conditions:

  • No drug (growth control)

  • BRL-42715 alone (at a sub-inhibitory concentration)

  • β-lactam antibiotic alone (at its MIC or a clinically relevant concentration)

  • BRL-42715 and the β-lactam antibiotic in combination

• Incubation and Sampling: Incubate the flasks at 35°C with shaking. At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

• Determine Viable Counts: Perform serial dilutions of each aliquot in sterile saline or PBS. Plate the dilutions onto appropriate agar plates.

• Incubate and Count Colonies: Incubate the plates at 35°C for 18-24 hours. Count the number of colonies on the plates to determine the CFU/mL at each time point.

• Plot Time-Kill Curves: Plot the log10 CFU/mL versus time for each condition.

• Interpret the Results:

  • Synergy: A ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.

  • Indifference: A < 2-log10 change in CFU/mL at 24 hours by the combination compared with the most active single agent.

  • Antagonism: A ≥ 2-log10 increase in CFU/mL at 24 hours by the combination compared with the most active single agent.

Mandatory Visualizations

Caption: Bacterial Peptidoglycan Synthesis Pathway.

Caption: Inhibition of Cell Wall Synthesis by β-Lactam Antibiotics.

Caption: Experimental Workflow for Synergy Assays.

Caption: Mechanism of β-Lactamase Inhibition by BRL-42715.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. β-Lactams and β-Lactamase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. β-Lactamase inhibitor - Wikipedia [en.wikipedia.org]
• 7. Susceptibilities of 540 anaerobic gram-negative bacilli to amoxicillin, amoxicillin-BRL 42715, amoxicillin-clavulanate, temafloxacin, and clindamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Susceptibilities of 540 anaerobic gram-negative bacilli to amoxicillin, amoxicillin-BRL 42715, amoxicillin-clavulanate, temafloxacin, and clindamycin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: BRL-42715 Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRL-42715 is a potent penem β-lactamase inhibitor. Understanding its stability and appropriate storage conditions is critical for maintaining its biological activity and ensuring the reproducibility of research results. These application notes provide a summary of the available information and general recommendations for the storage and handling of BRL-42715 for research purposes. It is important to note that specific, quantitative stability data for BRL-42715 is limited in publicly available literature. Therefore, the following guidelines are based on general knowledge of the penem class of antibiotics and related β-lactam compounds.

Physicochemical Properties and Stability Profile

Penems, as a class, are known to be less stable than other β-lactam antibiotics like penicillins and cephalosporins. The strained ring structure of the penem nucleus makes it susceptible to hydrolysis.

Factors Affecting Stability:

• Temperature: Higher temperatures accelerate the degradation of β-lactam antibiotics.

• pH: The stability of β-lactams in solution is highly pH-dependent. Hydrolysis is catalyzed by both acidic and basic conditions.

• Moisture: The presence of water can lead to hydrolysis of the β-lactam ring, especially for the solid compound.

• Light: Exposure to light, particularly UV light, can contribute to the degradation of some antibiotics.

While specific data for BRL-42715 is not available, general recommendations for β-lactams suggest that storage at low temperatures is crucial. For solutions, storage at -70°C is often recommended to maintain long-term stability.

Recommended Storage Conditions

Based on general best practices for penem and other β-lactam antibiotics, the following storage conditions are recommended for BRL-42715. Researchers should validate these conditions for their specific experimental needs.

Table 1: Recommended Storage Conditions for BRL-42715 (Solid Form)

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower for long-term storage. Shipped at room temperature for short durations.[1]	To minimize thermal degradation.
Humidity	Store in a desiccator or with a desiccant.	To prevent hydrolysis from atmospheric moisture.
Light	Protect from light. Store in an amber vial or a dark container.	To prevent photodegradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if possible.	To minimize oxidation.

Table 2: Recommended Storage Conditions for BRL-42715 (in Solution)

Parameter	Recommended Condition	Rationale
Temperature	-70°C or lower for long-term storage.	To significantly slow down hydrolytic degradation in solution.
Solvent	Use anhydrous, aprotic solvents if compatible with the experimental design. If aqueous buffers are necessary, prepare solutions fresh and use immediately.	To minimize hydrolysis.
pH of Aqueous Buffer	Near neutral pH (6.0-7.5). The optimal pH should be determined empirically.	To minimize acid- or base-catalyzed hydrolysis.
Freeze-Thaw Cycles	Avoid multiple freeze-thaw cycles. Aliquot solutions into single-use volumes.	To prevent degradation that can occur during the freezing and thawing process.

Disclaimer: The storage conditions provided in these tables are general recommendations. For specific storage instructions, always refer to the Certificate of Analysis provided by the supplier.[1]

Experimental Protocols

Due to the lack of specific stability data for BRL-42715, researchers may need to perform their own stability studies. The following is a general protocol for assessing the stability of a BRL-42715 stock solution.

Protocol 1: Assessment of BRL-42715 Stock Solution Stability

Objective: To determine the stability of a BRL-42715 stock solution under specific storage conditions.

Materials:

• BRL-42715 powder

• Appropriate solvent (e.g., DMSO, sterile water, or buffer)

• HPLC system with a suitable column (e.g., C18)

• HPLC mobile phase

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Storage vials (e.g., amber glass vials)

• Temperature-controlled storage units (e.g., refrigerator, -20°C freezer, -80°C freezer)

Methodology:

• Preparation of Stock Solution: a. Accurately weigh a known amount of BRL-42715 powder. b. Dissolve the powder in the chosen solvent to a specific concentration (e.g., 10 mg/mL). c. Ensure the powder is completely dissolved.

• Initial Analysis (Time Zero): a. Immediately after preparation, take an aliquot of the stock solution. b. Dilute the aliquot to a suitable concentration for HPLC analysis. c. Analyze the sample by HPLC to determine the initial peak area or concentration of BRL-42715. This will serve as the 100% reference point.

• Storage: a. Aliquot the remaining stock solution into multiple vials to avoid freeze-thaw cycles. b. Store the aliquots under the desired conditions to be tested (e.g., 4°C, -20°C, -80°C).

• Time-Point Analysis: a. At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 1 month), remove one aliquot from each storage condition. b. Allow the aliquot to come to room temperature. c. Prepare a sample for HPLC analysis in the same manner as the initial analysis. d. Analyze the sample by HPLC and record the peak area or concentration of BRL-42715.

• Data Analysis: a. Calculate the percentage of BRL-42715 remaining at each time point relative to the initial (time zero) measurement. b. Plot the percentage of BRL-42715 remaining versus time for each storage condition. c. Determine the time at which the concentration of BRL-42715 drops below an acceptable level (e.g., 90%).

Visualizations

Diagram 1: Factors Affecting BRL-42715 Stability

Caption: Key environmental factors influencing the chemical stability of BRL-42715.

Diagram 2: Experimental Workflow for Stability Assessment

Caption: A generalized workflow for determining the stability of BRL-42715 solutions.

References

• 1. biorxiv.org [biorxiv.org]

In Vitro Efficacy of BRL-42715 Against Enterobacteriaceae: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRL-42715 is a potent penem-based inhibitor of a wide array of bacterial β-lactamases. This document provides detailed application notes and protocols for the in vitro evaluation of BRL-42715 against members of the Enterobacteriaceae family. BRL-42715 demonstrates exceptional potency in inhibiting a broad spectrum of β-lactamases, including plasmid-mediated (TEM, SHV, OXA) and chromosomally-mediated enzymes produced by various Enterobacteriaceae species such as Escherichia coli, Klebsiella pneumoniae, Enterobacter spp., and Citrobacter spp.[1][2][3][4]. When used in combination, BRL-42715 significantly enhances the antibacterial activity of β-lactamase-susceptible antibiotics like amoxicillin, effectively restoring their efficacy against resistant strains[1][5]. The concentration of BRL-42715 required to inhibit 50% of the initial rate of hydrolysis of most β-lactamase enzymes (IC50) is remarkably low, often less than 0.01 µg/mL, which is 10- to 100-fold lower than other β-lactamase inhibitors[1][2][3]. This document summarizes key quantitative data, provides detailed experimental protocols for in vitro testing, and includes visual diagrams of the experimental workflow and the mechanism of action of BRL-42715.

Data Presentation

Table 1: Potentiation of Amoxicillin Activity against Enterobacteriaceae by BRL-42715

This table summarizes the significant reduction in the Minimum Inhibitory Concentration (MIC) of amoxicillin against β-lactamase-producing Enterobacteriaceae in the presence of BRL-42715.

Organism Group	Number of Strains	Amoxicillin MIC50 (µg/mL)	Amoxicillin (µg/mL) + BRL-42715 (1 µg/mL) MIC50 (µg/mL)	Amoxicillin (µg/mL) + Clavulanic Acid (5 µg/mL) MIC50 (µg/mL)
β-lactamase-producing Enterobacteriaceae	412	>128	2	8
Cefotaxime-susceptible Citrobacter and Enterobacter spp.	48	>128	2	Not Reported
Cefotaxime-resistant Citrobacter and Enterobacter spp.	25	>128	8	Not Reported

Data sourced from Coleman et al.[1][2]

Commonly resistant bacteria such as Klebsiella, Enterobacter, Citrobacter, Morganella, and Serratia were rendered susceptible to amoxicillin in the presence of 1.0-5.0 µg/mL of BRL-42715, with amoxicillin MIC values dropping from a resistant range (>32.0 µg/mL) to a susceptible range (≤8.0 µg/mL)[5].

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the steps to determine the MIC of a β-lactam antibiotic in combination with BRL-42715 against Enterobacteriaceae isolates, following standardized procedures.

Materials:

• BRL-42715

• β-lactam antibiotic (e.g., amoxicillin)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of BRL-42715 and the β-lactam antibiotic in a suitable solvent.

  • Prepare serial dilutions of the β-lactam antibiotic in CAMHB in the microtiter plates.

  • Prepare a constant concentration of BRL-42715 (e.g., 1 µg/mL) to be added to each well containing the β-lactam dilutions. Include control wells with the β-lactam alone and BRL-42715 alone.

• Inoculum Preparation:

  • From a fresh culture plate (18-24 hours growth), select several colonies and suspend them in saline to match a 0.5 McFarland turbidity standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add the diluted bacterial suspension to each well of the microtiter plate, including growth and sterility controls.

  • The final volume in each well should be 100 µL.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the Results:

  • The MIC is defined as the lowest concentration of the β-lactam antibiotic, in combination with BRL-42715, that completely inhibits visible growth of the organism.

Visualizations

Diagram 1: Experimental Workflow for In Vitro Evaluation of BRL-42715

Caption: Workflow for MIC determination of BRL-42715 combinations.

Diagram 2: Mechanism of Action of BRL-42715

Caption: BRL-42715 inhibits β-lactamase, protecting amoxicillin.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]

BRL-42715: Application in Antimicrobial Susceptibility Testing

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

BRL-42715, chemically known as C6-(N1-methyl-1,2,3-triazolylmethylene)penem, is a potent and novel beta-lactamase inhibitor.[1][2] It demonstrates broad-spectrum activity against a wide range of bacterial beta-lactamases, including plasmid-mediated (TEM, SHV, OXA) and chromosomally-mediated enzymes produced by various Gram-positive and Gram-negative bacteria.[1][2][3] These enzymes are a primary mechanism of bacterial resistance to beta-lactam antibiotics. BRL-42715 acts as an irreversible inhibitor, effectively restoring the efficacy of beta-lactam antibiotics against resistant strains.[4] This document provides detailed application notes and protocols for the use of BRL-42715 in antimicrobial susceptibility testing (AST).

Mechanism of Action

BRL-42715 is a powerful inhibitor of serine-based β-lactamases, which include Class A, C, and D enzymes.[5] Its mechanism involves the formation of a stable acyl-enzyme intermediate, which then undergoes rearrangement to form a seven-membered thiazepine ring, leading to the irreversible inactivation of the β-lactamase enzyme.[6] This potent inhibitory action protects β-lactam antibiotics from hydrolysis, allowing them to exert their antibacterial effect on the bacterial cell wall synthesis machinery. Unlike some other inhibitors, BRL-42715 is not significantly hydrolyzed by Class B metallo-β-lactamases.[7][8]

digraph "BRL_42715_Mechanism_of_Action" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12, bgcolor="#F1F3F4", dpi=150]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_EnzymeInteraction" { label="β-Lactamase Inhibition Pathway"; bgcolor="#FFFFFF"; "BRL_42715" [label="BRL-42715", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Beta_Lactamase" [label="Active Serine\nβ-Lactamase", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Acyl_Enzyme" [label="Acyl-Enzyme\nIntermediate", shape=box, style="rounded,filled", fillcolor="#FBBC05", fontcolor="#202124"]; "Rearrangement" [label="Rearrangement", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Thiazepine_Ring" [label="Stable Seven-Membered\nThiazepine Ring", shape=box, style="rounded,filled", fillcolor="#5F6368", fontcolor="#FFFFFF"]; "Inactive_Enzyme" [label="Inactive\nβ-Lactamase", shape=cds, style=filled, fillcolor="#202124", fontcolor="#FFFFFF"];

} }

Figure 1: Simplified signaling pathway of BRL-42715 mediated β-lactamase inhibition.

Applications in Susceptibility Testing

BRL-42715 is primarily utilized in AST to assess its ability to potentiate the activity of β-lactam antibiotics against resistant bacterial isolates. This is typically achieved by determining the Minimum Inhibitory Concentration (MIC) of a β-lactam antibiotic in the presence and absence of a fixed concentration of BRL-42715. A significant reduction in the MIC of the antibiotic in the presence of BRL-42715 indicates that the resistance mechanism is mediated by a susceptible β-lactamase.

Quantitative Data Summary

The following tables summarize the potentiation effect of BRL-42715 in combination with amoxicillin against various β-lactamase-producing bacteria.

Table 1: In Vitro Activity of Amoxicillin in Combination with BRL-42715 and Clavulanic Acid against β-Lactamase-Producing Enterobacteriaceae (n=412) [1][2]

Compound	Concentration (µg/mL)	Amoxicillin MIC50 (µg/mL)
Amoxicillin alone	-	>128
Amoxicillin + BRL-42715	1	2
Amoxicillin + Clavulanic Acid	5	8

Table 2: Activity of Amoxicillin in Combination with BRL-42715 against Cefotaxime-Susceptible and -Resistant Citrobacter and Enterobacter Strains [1][2]

Bacterial Group	Amoxicillin MIC50 (µg/mL)	Amoxicillin + BRL-42715 (1 µg/mL) MIC50 (µg/mL)
Cefotaxime-Susceptible (n=48)	>128	2
Cefotaxime-Resistant (n=25)	>128	8

Table 3: Potentiation of Amoxicillin Activity by BRL-42715 against Various Resistant Bacteria [3]

Bacterial Genera	Amoxicillin MIC Range (µg/mL)	Amoxicillin + BRL-42715 (1.0-5.0 µg/mL) MIC Range (µg/mL)
Klebsiella	>32	≤8.0
Enterobacter	>32	≤8.0
Citrobacter	>32	≤8.0
Morganella	>32	≤8.0
Serratia	>32	≤8.0
Acinetobacter	>32	≤8.0
Aeromonas	>32	≤8.0
Methicillin-Susceptible S. aureus (n=104)	8 - >32	≤0.06

Experimental Protocols

The following are generalized protocols for performing antimicrobial susceptibility testing with BRL-42715. These should be adapted based on the specific laboratory standards (e.g., CLSI, EUCAST) and the bacterial species being tested.[9]

Protocol 1: Broth Microdilution MIC Assay

This method is used to determine the MIC of a β-lactam antibiotic in combination with a fixed concentration of BRL-42715.

Materials:

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• β-lactam antibiotic stock solution

• BRL-42715 stock solution

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

• Sterile diluents (e.g., sterile water, saline)

Procedure:

• Preparation of BRL-42715 Working Solution: Prepare a working solution of BRL-42715 in CAMHB at twice the desired final fixed concentration (e.g., for a final concentration of 1 µg/mL, prepare a 2 µg/mL working solution).

• Preparation of Antibiotic Dilutions: Perform serial two-fold dilutions of the β-lactam antibiotic in CAMHB containing BRL-42715 at the desired fixed concentration. For example, to test antibiotic concentrations from 128 to 0.25 µg/mL, prepare dilutions in tubes or a separate microtiter plate.

• Inoculation of Microtiter Plate:

  • Dispense 50 µL of the appropriate antibiotic/BRL-42715 solution into each well of the 96-well plate.

  • Prepare the bacterial inoculum by diluting the 0.5 McFarland suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Add 50 µL of the diluted bacterial inoculum to each well.

• Controls:

  • Growth Control: Well containing CAMHB and bacterial inoculum only.

  • Sterility Control: Well containing CAMHB only.

  • BRL-42715 Control: Well containing CAMHB, BRL-42715 at the fixed concentration, and bacterial inoculum.

• Incubation: Incubate the microtiter plate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

digraph "Broth_Microdilution_Workflow" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12, bgcolor="#F1F3F4", dpi=150]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

"Start" [label="Start", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Prepare_BRL" [label="Prepare BRL-42715\nWorking Solution", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Prepare_Abx" [label="Prepare Serial Dilutions\nof β-Lactam Antibiotic\nwith BRL-42715", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Dispense_Plate" [label="Dispense Antibiotic/BRL-42715\nSolutions into 96-Well Plate", fillcolor="#FBBC05", fontcolor="#202124"]; "Prepare_Inoculum" [label="Prepare Standardized\nBacterial Inoculum", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Inoculate" [label="Inoculate Wells", fillcolor="#FBBC05", fontcolor="#202124"]; "Incubate" [label="Incubate Plate\n(35±2°C, 16-20h)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Read_MIC" [label="Read MIC", fillcolor="#5F6368", fontcolor="#FFFFFF"]; "End" [label="End", shape=ellipse, style=filled, fillcolor="#202124", fontcolor="#FFFFFF"];

"Start" -> "Prepare_BRL"; "Prepare_BRL" -> "Prepare_Abx"; "Prepare_Abx" -> "Dispense_Plate"; "Prepare_Inoculum" -> "Inoculate"; "Dispense_Plate" -> "Inoculate"; "Inoculate" -> "Incubate"; "Incubate" -> "Read_MIC"; "Read_MIC" -> "End"; }

Figure 2: Experimental workflow for the broth microdilution MIC assay with BRL-42715.

Protocol 2: Agar Dilution MIC Assay

This method is an alternative to broth microdilution and is particularly useful for certain fastidious organisms.

Materials:

• Mueller-Hinton Agar (MHA)

• Sterile petri dishes

• β-lactam antibiotic stock solution

• BRL-42715 stock solution

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

• Inoculum replicating apparatus

Procedure:

• Preparation of Agar Plates:

  • Prepare molten MHA and cool to 45-50°C.

  • For each desired final concentration of the antibiotic, add the appropriate volume of the β-lactam antibiotic and BRL-42715 (at a fixed concentration) to a separate aliquot of molten agar.

  • Pour the agar into sterile petri dishes and allow to solidify.

• Inoculum Preparation: Dilute the 0.5 McFarland bacterial suspension to achieve a final inoculum of approximately 10⁴ CFU per spot.

• Inoculation: Using an inoculum replicating apparatus, spot the prepared bacterial inocula onto the surface of the agar plates.

• Controls:

  • Growth Control: An agar plate containing no antibiotic or BRL-42715.

  • Sterility Control: An uninoculated agar plate.

• Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours.

• Reading Results: The MIC is the lowest concentration of the antibiotic that inhibits the growth of the organism (no more than one or two colonies per spot).

Logical Relationships in Susceptibility Testing

The interpretation of susceptibility testing results with BRL-42715 follows a clear logical pathway to determine the role of β-lactamase in antibiotic resistance.

digraph "Susceptibility_Testing_Logic" { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12, bgcolor="#F1F3F4", dpi=150]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

"Start" [label="Start: Bacterial Isolate\nwith β-Lactam Resistance", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Test_MIC" [label="Determine MIC of β-Lactam\nAlone and with BRL-42715", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; "MIC_Reduced" [label="Significant MIC Reduction?", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Conclusion_BL" [label="Conclusion:\nResistance is likely due to\nβ-Lactamase Production", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Conclusion_Other" [label="Conclusion:\nResistance is likely due to\nother mechanisms (e.g., PBP modification,\nefflux pumps, porin loss)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

"Start" -> "Test_MIC"; "Test_MIC" -> "MIC_Reduced"; "MIC_Reduced" -> "Conclusion_BL" [label="Yes"]; "MIC_Reduced" -> "Conclusion_Other" [label="No"]; }

Figure 3: Logical relationship for interpreting susceptibility test results with BRL-42715.

Conclusion

BRL-42715 is a highly effective β-lactamase inhibitor that can be a valuable tool in antimicrobial susceptibility testing. Its use allows for the identification of β-lactamase-mediated resistance and provides crucial data for the potential clinical application of β-lactam/β-lactamase inhibitor combination therapies. The protocols and data presented here serve as a comprehensive guide for researchers and drug development professionals in the evaluation of this promising compound.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inactivation of beta-lactamase from Shigella flexneri UCSF-129 by BRL 42715, a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beta-Lactamases Inhibitors: A Perspective on the Existing and the Potential Admixtures to Synergize Beta-lactams Versus Resistant Superbugs. – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 6. researchgate.net [researchgate.net]
• 7. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. woah.org [woah.org]

Application Notes and Protocols for Assessing BRL-42715's Potentiation of Cephalosporins

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRL-42715 is a potent, mechanism-based inhibitor of a wide range of bacterial β-lactamases, the primary mechanism of resistance to β-lactam antibiotics such as cephalosporins. By inactivating these enzymes, BRL-42715 can restore the in vitro and in vivo efficacy of cephalosporins against otherwise resistant bacterial strains. These application notes provide detailed protocols for assessing the potentiation of cephalosporins by BRL-42715, enabling researchers to evaluate its potential as a component of a novel antibiotic therapy.

The primary mechanism of action involves BRL-42715 acting as a "suicide inhibitor." It is recognized by the β-lactamase enzyme, and upon binding to the active site, it forms a stable, inactive complex, effectively removing the enzyme from the cellular environment. This allows the cephalosporin to reach its target, the penicillin-binding proteins (PBPs), and exert its bactericidal effect by inhibiting cell wall synthesis.

Data Presentation

Table 1: Potentiation of Amoxicillin against β-Lactamase-Producing Enterobacteriaceae by BRL-42715 [1]

Bacterial Group	Antibiotic Combination	MIC50 (µg/mL)
Enterobacteriaceae (n=412)	Amoxicillin	>128
Amoxicillin + BRL-42715 (1 µg/mL)	2
Cefotaxime-Susceptible Citrobacter & Enterobacter (n=48)	Amoxicillin	>128
Amoxicillin + BRL-42715 (1 µg/mL)	2
Cefotaxime-Resistant Citrobacter & Enterobacter (n=25)	Amoxicillin	>128
Amoxicillin + BRL-42715 (1 µg/mL)	8

Table 2: Example Data Table for Cephalosporin Potentiation by BRL-42715 against Klebsiella pneumoniae

Cephalosporin	MIC (µg/mL) Alone	MIC (µg/mL) with BRL-42715 (1 µg/mL)	Fold Reduction in MIC
Cefotaxime	64	2	32
Ceftazidime	32	1	32
Cefepime	16	0.5	32

Experimental Protocols

Detailed methodologies for the key experiments to assess the potentiation of cephalosporins by BRL-42715 are provided below. These protocols are based on established microbiological techniques and guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of a cephalosporin, alone and in combination with BRL-42715, that inhibits the visible growth of a bacterial isolate.

a. Materials:

• Bacterial culture in the logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Cephalosporin antibiotic stock solution

• BRL-42715 stock solution

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (35°C ± 2°C)

b. Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Antibiotic and Inhibitor Preparation:

  • Prepare serial two-fold dilutions of the cephalosporin in CAMHB in a 96-well plate.

  • In a separate plate, prepare the same serial dilutions of the cephalosporin in CAMHB that has been supplemented with a fixed, sub-inhibitory concentration of BRL-42715 (e.g., 1, 2, or 4 µg/mL). The sub-inhibitory concentration of BRL-42715 should be determined in a preliminary experiment and is the highest concentration that does not inhibit bacterial growth when used alone.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plates.

• Controls:

  • Growth Control: Wells containing only inoculated broth.

  • Sterility Control: Wells containing uninoculated broth.

  • Inhibitor Control: Wells containing inoculated broth with only the fixed concentration of BRL-42715.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth as detected by the unaided eye.

Checkerboard Synergy Assay

This assay is used to determine if the interaction between a cephalosporin and BRL-42715 is synergistic, additive, indifferent, or antagonistic.

a. Materials:

• Same as for the MIC assay.

b. Protocol:

• Plate Setup: In a 96-well microtiter plate, create a two-dimensional array of antibiotic and inhibitor concentrations.

  • Along the x-axis (columns), prepare serial two-fold dilutions of the cephalosporin.

  • Along the y-axis (rows), prepare serial two-fold dilutions of BRL-42715.

• Inoculation: Inoculate each well with a bacterial suspension as described in the MIC protocol.

• Controls: Include wells with each agent alone (for MIC determination of individual compounds) and a growth control well.

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Data Analysis:

  • Determine the MIC of each drug alone and in combination.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination that inhibits growth using the following formula: FICI = (MIC of cephalosporin in combination / MIC of cephalosporin alone) + (MIC of BRL-42715 in combination / MIC of BRL-42715 alone)

  • Interpretation of FICI values:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Time-Kill Curve Analysis

This dynamic assay provides information on the rate of bacterial killing by a cephalosporin in the presence and absence of BRL-42715 over time.

a. Materials:

• Bacterial culture in logarithmic growth phase

• CAMHB

• Cephalosporin and BRL-42715 stock solutions

• Sterile culture tubes

• Shaking incubator (35°C ± 2°C)

• Apparatus for performing viable cell counts (e.g., spiral plater or manual plating supplies)

b. Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum in CAMHB to achieve a starting concentration of approximately 5 x 10⁵ CFU/mL.

• Test Conditions: Prepare culture tubes with the following conditions:

  • Growth control (no drug)

  • Cephalosporin alone (at a clinically relevant concentration, e.g., 1x or 2x MIC)

  • BRL-42715 alone (at the fixed sub-inhibitory concentration)

  • Cephalosporin + BRL-42715 (at the same concentrations as the individual tubes)

• Incubation and Sampling: Incubate the tubes in a shaking incubator at 35°C ± 2°C. At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Count: Perform serial dilutions of the collected aliquots and plate onto appropriate agar plates to determine the number of viable bacteria (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each condition.

  • Synergy is typically defined as a ≥ 2-log₁₀ decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.

  • Bactericidal activity is defined as a ≥ 3-log₁₀ reduction in CFU/mL from the initial inoculum.

β-Lactamase Activity Assay

This biochemical assay directly measures the inhibitory effect of BRL-42715 on β-lactamase activity using a chromogenic substrate like nitrocefin.

a. Materials:

• Bacterial cell lysate containing β-lactamase or purified β-lactamase enzyme

• Nitrocefin solution (a chromogenic cephalosporin)

• BRL-42715 stock solution

• Assay buffer (e.g., phosphate buffer, pH 7.0)

• 96-well microtiter plate

• Spectrophotometer capable of reading absorbance at 486 nm

b. Protocol:

• Enzyme and Inhibitor Preparation:

  • Prepare a solution of the β-lactamase-containing cell lysate or purified enzyme in the assay buffer.

  • Prepare serial dilutions of BRL-42715.

• Reaction Setup: In a 96-well plate, add the β-lactamase solution to wells containing the different concentrations of BRL-42715. Include a control well with the enzyme but no inhibitor.

• Pre-incubation: Pre-incubate the enzyme and inhibitor mixtures for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 25°C or 37°C) to allow for inhibitor binding.

• Substrate Addition: Add the nitrocefin solution to all wells to initiate the reaction.

• Measurement: Immediately begin measuring the change in absorbance at 486 nm over time using a spectrophotometer in kinetic mode. The hydrolysis of nitrocefin by β-lactamase results in a color change from yellow to red, leading to an increase in absorbance.

• Data Analysis:

  • Calculate the initial rate of reaction (V₀) for each BRL-42715 concentration.

  • Plot the reaction rate as a function of the inhibitor concentration to determine the IC₅₀ (the concentration of BRL-42715 that inhibits 50% of the enzyme activity).

Mandatory Visualizations

Caption: Experimental workflow for assessing cephalosporin potentiation.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying β-Lactamase Enzyme Kinetics Using BRL-42715

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRL-42715, with the chemical name C6-(N1-methyl-1,2,3-triazolylmethylene)penem, is a potent, mechanism-based inhibitor of a wide spectrum of bacterial β-lactamase enzymes.[1][2] These enzymes represent a primary mechanism of bacterial resistance to β-lactam antibiotics by hydrolyzing the amide bond in the β-lactam ring.[3] BRL-42715 effectively inactivates various classes of β-lactamases, including the prevalent plasmid-mediated TEM, SHV, and OXA types, as well as chromosomally mediated enzymes from a range of pathogenic bacteria.[1][2] Its high potency makes it an invaluable tool for studying the kinetics and inhibition of these critical resistance determinants. These application notes provide detailed protocols and data for utilizing BRL-42715 in β-lactamase enzyme kinetics studies.

Mechanism of Action

BRL-42715 is an active-site-directed inactivator that forms a stable, covalent acyl-enzyme intermediate with the active site serine residue of class A, C, and D β-lactamases.[4] This inactivation proceeds through a series of steps, ultimately leading to a rearranged, stable complex that prevents the enzyme from hydrolyzing its β-lactam substrates. The initial non-covalent binding is followed by the formation of the covalent bond, which is the rate-limiting step in the inactivation process.

Caption: Mechanism of β-lactamase inactivation by BRL-42715.

Data Presentation

The inhibitory potency of BRL-42715 against various β-lactamases is summarized below. The data highlights the low concentrations required for 50% inhibition (IC50) and the significant potentiation of β-lactam antibiotics.

Table 1: Inhibitory Activity of BRL-42715 Against Various β-Lactamases

β-Lactamase Source Organism	Enzyme Class	IC50 (µg/mL) of BRL-42715	Reference
Escherichia coli (TEM-1)	A	<0.01	[1]
Klebsiella pneumoniae (SHV-1)	A	<0.01	[1]
Staphylococcus aureus	A	<0.01	[1]
Enterobacter cloacae (P99)	C	<0.01	[1]
Pseudomonas aeruginosa (OXA-1)	D	<0.01	[1]
Shigella flexneri (UCSF-129)	A	0.0049	[5]

Table 2: Potentiation of Amoxicillin Activity by BRL-42715 Against β-Lactamase Producing Bacteria

Organism (Number of Strains)	β-Lactamase Type	Amoxicillin MIC50 (µg/mL)	Amoxicillin + BRL-42715 (1 µg/mL) MIC50 (µg/mL)	Fold Reduction in MIC50	Reference
Enterobacteriaceae (412)	Various plasmid-mediated	>128	2	>64	[1]
Citrobacter & Enterobacter (48 cefotaxime-susceptible)	Chromosomally mediated	>128	2	>64	[1]
Citrobacter & Enterobacter (25 cefotaxime-resistant)	Chromosomally mediated	>128	8	>16	[1]

Experimental Protocols

Protocol 1: Determination of IC50 Values for BRL-42715

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of BRL-42715 against a specific β-lactamase using the chromogenic substrate nitrocefin.

Materials:

• Purified β-lactamase enzyme

• BRL-42715

• Nitrocefin

• 50 mM Phosphate Buffer (pH 7.0)

• 96-well microtiter plate

• Microplate reader capable of measuring absorbance at 490 nm

Procedure:

• Prepare Reagents:

  • Dissolve nitrocefin in DMSO to a stock concentration of 10 mg/mL. Dilute further in 50 mM Phosphate Buffer (pH 7.0) to a working concentration of 100 µM.

  • Prepare a stock solution of BRL-42715 in a suitable solvent (e.g., DMSO) and create a series of dilutions in 50 mM Phosphate Buffer (pH 7.0) to cover a range of expected inhibitory concentrations.

  • Dilute the purified β-lactamase enzyme in 50 mM Phosphate Buffer (pH 7.0) to a concentration that gives a linear rate of nitrocefin hydrolysis for at least 10 minutes.

• Assay Setup:

  • In a 96-well plate, add 50 µL of the appropriate BRL-42715 dilution to each well. Include a control well with buffer and no inhibitor.

  • Add 25 µL of the diluted β-lactamase enzyme to each well.

  • Pre-incubate the plate at 37°C for 5 minutes.

• Initiate Reaction and Measure:

  • Initiate the reaction by adding 25 µL of the 100 µM nitrocefin solution to each well.

  • Immediately place the plate in a microplate reader and measure the change in absorbance at 490 nm over time (e.g., every 30 seconds for 10 minutes) in kinetic mode.

• Data Analysis:

  • Calculate the initial velocity (rate of change in absorbance) for each BRL-42715 concentration.

  • Plot the percentage of inhibition (relative to the uninhibited control) against the logarithm of the BRL-42715 concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

Caption: Experimental workflow for IC50 determination of BRL-42715.

Protocol 2: Determination of Kinetic Parameters (Ki and k_inact)

This protocol describes a method to determine the kinetic parameters of β-lactamase inactivation by BRL-42715.

Materials:

• Same as Protocol 1

Procedure:

• Prepare Reagents:

  • Prepare reagents as described in Protocol 1.

• Assay Setup:

  • In a 96-well plate, prepare reaction mixtures containing a fixed concentration of nitrocefin (at or below its Km value) and varying concentrations of BRL-42715.

  • Include a control with no inhibitor.

• Initiate Reaction and Measure:

  • Initiate the reactions by adding a fixed amount of β-lactamase to each well.

  • Immediately monitor the hydrolysis of nitrocefin by measuring the absorbance at 490 nm over time.

• Data Analysis:

  • For each concentration of BRL-42715, plot absorbance versus time. The resulting progress curves will show a decrease in the rate of nitrocefin hydrolysis as the enzyme is inactivated.

  • Fit the progress curves to a first-order inactivation model to determine the apparent inactivation rate constant (k_obs) for each BRL-42715 concentration.

  • Plot k_obs versus the concentration of BRL-42715.

  • Determine the inactivation rate constant (k_inact) and the inhibition constant (Ki) by fitting the data to the following equation: k_obs = (k_inact * [I]) / (Ki + [I]) where [I] is the concentration of BRL-42715.

Conclusion

BRL-42715 is a highly effective tool for investigating the kinetics of β-lactamase enzymes. Its potent and broad-spectrum inhibitory activity allows for sensitive and accurate determination of enzyme inhibition profiles. The protocols provided herein offer a robust framework for researchers to study β-lactamase kinetics and to evaluate the efficacy of novel β-lactamase inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

BRL-42715: Application Notes and Protocols for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

BRL-42715, with the chemical name C6-(N1-methyl-1,2,3-triazolylmethylene)penem, is a potent inhibitor of a broad spectrum of bacterial β-lactamases.[1][2] These enzymes are a primary mechanism of bacterial resistance to β-lactam antibiotics. BRL-42715 demonstrates significant potential in overcoming this resistance by inactivating β-lactamases, thereby restoring the efficacy of β-lactam antibiotics such as amoxicillin.[1] This document provides detailed application notes and protocols for the preparation and use of BRL-42715 in a laboratory setting.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of BRL-42715 is crucial for its correct handling, storage, and application in experimental settings.

Property	Value
Chemical Formula	C₁₀H₇N₄NaO₃S
Molecular Weight	286.24 g/mol
CAS Number	102209-75-6
Physical Appearance	Assumed to be a white to off-white crystalline powder
Solubility	Believed to be soluble in water (as a sodium salt) and DMSO.[3]
Storage (Powder)	Recommended to be stored at -20°C for long-term stability.[4]

Mechanism of Action

BRL-42715 acts as a potent inhibitor of a wide array of bacterial β-lactamases, including plasmid-mediated (TEM, SHV, OXA) and chromosomally-mediated enzymes.[1] Its mechanism of action involves the rapid inactivation of these enzymes, preventing the hydrolysis of β-lactam antibiotics. Kinetic studies have shown that BRL-42715 binds rapidly and stoichiometrically to β-lactamases.[5] For many of these enzymes, this interaction leads to a stable, inactivated complex, thereby protecting the partner antibiotic from degradation.[5]

Figure 1: Mechanism of Action of BRL-42715.

Quantitative Data: In Vitro Efficacy

BRL-42715 has demonstrated potentiation of the antibacterial activity of amoxicillin against a wide range of β-lactamase-producing bacteria. The following tables summarize key quantitative data from in vitro studies.

Table 1: Potentiation of Amoxicillin Activity by BRL-42715

Bacterial Group	Number of Strains	Amoxicillin MIC₅₀ (µg/mL)	Amoxicillin + BRL-42715 (1 µg/mL) MIC₅₀ (µg/mL)	Reference
Enterobacteriaceae	412	>128	2	[1]
Cefotaxime-Susceptible Citrobacter & Enterobacter	48	>128	2	[1]
Cefotaxime-Resistant Citrobacter & Enterobacter	25	>128	8	[1]

Table 2: General Inhibitory and Synergistic Concentrations

Parameter	Concentration (µg/mL)	Effect	Reference
IC₅₀	<0.01	50% reduction in the initial rate of hydrolysis of most β-lactamase enzymes.	[1]
Synergistic Concentration	≤0.25	Considerably enhanced the activity of amoxicillin against many β-lactamase-producing strains.	[1]
Synergistic Concentration	1.0 - 5.0	Rendered commonly resistant bacteria (Klebsiella, Enterobacter, Citrobacter, etc.) susceptible to amoxicillin.

Experimental Protocols

Stock Solution Preparation

Materials:

• BRL-42715 powder

• Sterile, nuclease-free water or DMSO

• Sterile conical tubes (15 mL or 50 mL)

• Vortex mixer

• Sterile 0.22 µm syringe filters

• Sterile syringes

• Sterile, single-use microcentrifuge tubes or cryovials

Procedure:

• Aseptic Technique: All procedures should be performed in a laminar flow hood or other sterile environment to prevent contamination.

• Weighing: Accurately weigh the desired amount of BRL-42715 powder. For a 10 mg/mL stock solution in 10 mL, weigh 100 mg of the powder.

• Dissolution:

  • Transfer the weighed powder into a sterile conical tube.

  • Add a small amount of the chosen sterile solvent (e.g., 5 mL of sterile water for a final volume of 10 mL).

  • Gently vortex the tube at a low speed until the powder is completely dissolved.

  • Add the remaining solvent to reach the final desired volume.

• Sterilization:

  • Draw the solution into a sterile syringe.

  • Attach a 0.22 µm sterile syringe filter.

  • Filter-sterilize the solution into a new sterile conical tube.

• Aliquoting and Storage:

  • Dispense the sterile stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.

  • Label each aliquot with the compound name, concentration, and date of preparation.

  • Store aliquots at -20°C or -70°C for long-term storage. It is recommended to use freshly prepared solutions whenever possible, as the stability of penem antibiotics in solution can be limited.[4][7]

Figure 2: Workflow for BRL-42715 Stock Solution Preparation.

In Vitro Synergy Testing (Broth Microdilution)

This protocol outlines a general method for assessing the synergistic effect of BRL-42715 with a β-lactam antibiotic against a bacterial isolate.

Materials:

• BRL-42715 stock solution

• β-lactam antibiotic (e.g., amoxicillin) stock solution

• Bacterial culture in the logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Bacterial Inoculum Preparation: Dilute the bacterial culture in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilutions:

  • Prepare serial twofold dilutions of the β-lactam antibiotic in CAMHB in the 96-well plate.

  • In a separate plate, prepare serial twofold dilutions of BRL-42715.

  • To test for synergy, prepare a checkerboard titration by combining the dilutions of the antibiotic and BRL-42715.

• Inoculation: Add the prepared bacterial inoculum to each well.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• Determining MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the antimicrobial agent(s) that completely inhibits visible growth of the organism.

• Data Analysis: The Fractional Inhibitory Concentration (FIC) index can be calculated to determine synergy. An FIC index of ≤ 0.5 is generally considered synergistic.

Figure 3: Experimental Workflow for In Vitro Synergy Testing.

Safety Precautions

As with any chemical reagent, appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses, should be worn when handling BRL-42715 powder and solutions. For detailed safety information, it is advisable to consult the Material Safety Data Sheet (MSDS) from the supplier.

Conclusion

BRL-42715 is a powerful research tool for investigating β-lactamase-mediated antibiotic resistance. The protocols and data presented in these application notes provide a comprehensive guide for the preparation and use of BRL-42715 in a laboratory setting. Adherence to these guidelines will help ensure the consistency and reliability of experimental results.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Developments in Penem Antibiotics: Structural and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetic and physical studies of beta-lactamase inhibition by a novel penem, BRL 42715 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. static.igem.org [static.igem.org]
• 7. Effects of storage temperature and pH on the stability of eleven beta-lactam antibiotics in MIC trays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting inconsistent results with BRL-42715

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists using BRL-42715 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is BRL-42715 and what is its primary mechanism of action?

BRL-42715 is a potent penem-based inhibitor of a broad spectrum of bacterial β-lactamases.[1][2][3] Its primary mechanism of action involves the irreversible inactivation of active-site serine β-lactamases, which are enzymes that confer bacterial resistance to β-lactam antibiotics.[4][5] By inhibiting these enzymes, BRL-42715 can restore the efficacy of β-lactam antibiotics against resistant bacterial strains.

Q2: Which types of β-lactamases is BRL-42715 effective against?

BRL-42715 is effective against a wide range of β-lactamases, including:

• Plasmid-mediated TEM, SHV, and OXA enzymes[1][2]

• Staphylococcal enzymes[1]

• Chromosomally mediated enzymes from Bacteroides, Enterobacter, Citrobacter, Serratia, Morganella, Escherichia, Klebsiella, and Proteus species[1]

• Class A, C, and D β-lactamases[5]

Q3: Is BRL-42715 effective against all classes of β-lactamases?

No. While highly effective against serine-based β-lactamases (Classes A, C, and D), BRL-42715 is hydrolyzed by Class B metallo-β-lactamases, which contain zinc in their active site.[4][5]

Q4: What is the recommended storage condition for BRL-42715?

For optimal stability, BRL-42715 should be stored under the conditions specified in the Certificate of Analysis provided by the supplier. Generally, storage at room temperature is acceptable in the continental US, but this may vary in other locations.[6]

Troubleshooting Inconsistent Results

Problem 1: Reduced or no potentiation of antibiotic activity.

If you observe a smaller than expected decrease in the Minimum Inhibitory Concentration (MIC) of your β-lactam antibiotic in the presence of BRL-42715, consider the following:

• Compound Stability: BRL-42715 can be unstable under certain conditions.[5] Ensure that the compound has been stored correctly and that stock solutions are freshly prepared. Avoid repeated freeze-thaw cycles.

• Bacterial Strain: Verify that the bacterial strain you are using produces a β-lactamase that is susceptible to inhibition by BRL-42715 (i.e., not a metallo-β-lactamase).

• Experimental Conditions: Ensure that the concentration of BRL-42715 is appropriate for the specific β-lactamase and bacterial strain being tested. Concentrations as low as 0.25 µg/mL have been shown to enhance the activity of amoxicillin.[1][2]

Problem 2: High variability in MIC assay results.

Inconsistent MIC values across replicate experiments can be caused by several factors:

• Inoculum Preparation: Ensure a standardized and consistent bacterial inoculum is used for each assay.

• Assay Medium: The composition of the culture medium can sometimes affect the activity of inhibitors. Use the recommended medium for your bacterial strain and maintain consistency across experiments.

• Incubation Time and Temperature: Adhere strictly to the recommended incubation time and temperature for your specific bacterial strain.

Problem 3: Inconsistent efficacy in in vivo studies.

In vivo experiments can be influenced by the pharmacokinetic properties of BRL-42715:

• Short Half-Life: BRL-42715 has a short elimination half-life in several animal models, ranging from approximately 6 to 18 minutes.[7] This may necessitate a specific dosing regimen to maintain effective concentrations.

• Low Oral Bioavailability: BRL-42715 is not well absorbed orally in most species studied, with the exception of mice.[7] For other animal models, parenteral administration is likely required.

• Serum Protein Binding: The extent of serum protein binding varies between species, which can affect the free concentration of the inhibitor.[7]

Quantitative Data Summary

Table 1: Potentiation of Amoxicillin Activity by BRL-42715 against β-Lactamase-Producing Enterobacteriaceae [1][2]

Treatment	MIC50 (µg/mL)
Amoxicillin alone	>128
Amoxicillin + BRL-42715 (1 µg/mL)	2
Amoxicillin + Clavulanic Acid (5 µg/mL)	8

Table 2: Pharmacokinetic Parameters of BRL-42715 in Different Animal Species (Intravenous Administration) [7]

Species	Elimination Half-Life (t½) (minutes)	Serum Protein Binding (%)
Rat	7	27-38
Rabbit	6.2	Not specified
Dog	11	27-38
Cynomolgus Monkey	18	68-70
Human (predicted)	31	68-70

Experimental Protocols

Key Experiment: MIC Potentiation Assay

This protocol outlines a general method for determining the ability of BRL-42715 to potentiate the activity of a β-lactam antibiotic against a β-lactamase-producing bacterial strain.

• Preparation of Reagents:

  • Prepare stock solutions of the β-lactam antibiotic and BRL-42715 in an appropriate solvent (e.g., DMSO or sterile water).

  • Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) in a suitable broth medium.

• Assay Setup:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the β-lactam antibiotic.

  • To each well, add a fixed, sub-inhibitory concentration of BRL-42715 (e.g., 1 µg/mL). Include control wells with the antibiotic alone, BRL-42715 alone, and no treatment.

  • Add the standardized bacterial inoculum to each well.

• Incubation:

  • Incubate the plate at the optimal temperature for the bacterial strain (e.g., 37°C) for 18-24 hours.

• Data Analysis:

  • Determine the MIC, which is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

  • Compare the MIC of the antibiotic in the presence and absence of BRL-42715 to determine the potentiation effect.

Visualizations

Caption: Mechanism of action of BRL-42715 in potentiating β-lactam antibiotic activity.

Caption: Experimental workflow for a Minimum Inhibitory Concentration (MIC) potentiation assay.

Caption: A decision tree for troubleshooting inconsistent results with BRL-42715.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing BRL-42715 for Synergy Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing BRL-42715 in synergy assays. The information is tailored for scientists and drug development professionals to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is BRL-42715 and what is its primary mechanism of action?

A1: BRL-42715 is a potent, mechanism-based inhibitor of a broad spectrum of bacterial β-lactamase enzymes.[1] These enzymes are a primary mechanism of bacterial resistance to β-lactam antibiotics, such as penicillins and cephalosporins, as they hydrolyze the β-lactam ring, rendering the antibiotic ineffective. BRL-42715 irreversibly inactivates these enzymes, thereby restoring the efficacy of β-lactam antibiotics against resistant bacterial strains.

Q2: Which β-lactam antibiotics are commonly used in synergy studies with BRL-42715?

A2: Amoxicillin is frequently paired with BRL-42715 in synergy studies. Due to its susceptibility to β-lactamase degradation, the potentiation of amoxicillin's activity by BRL-42715 is a clear indicator of synergistic action against β-lactamase-producing bacteria.[1][2]

Q3: What is the typical concentration range for BRL-42715 in synergy assays?

A3: The optimal concentration of BRL-42715 can vary depending on the bacterial strain and the specific β-lactamase enzyme being targeted. However, published studies have demonstrated significant synergistic effects at concentrations ranging from 0.1 to 10 mg/L.[3] In many cases, even concentrations as low as 0.25 µg/mL have been shown to considerably enhance the activity of amoxicillin.[1]

Q4: How is synergy quantitatively measured in these assays?

A4: Synergy is most commonly quantified using the Fractional Inhibitory Concentration Index (FICI). This index is calculated from the Minimum Inhibitory Concentrations (MICs) of the drugs used alone and in combination. A FICI of ≤ 0.5 is generally considered synergistic, a FICI between 0.5 and 4.0 is additive or indifferent, and a FICI of > 4.0 is antagonistic.

Troubleshooting Guide

Issue 1: No Synergy is Observed Between BRL-42715 and the Partner Antibiotic.

• Possible Cause 1: Inappropriate Concentration Range of BRL-42715.

  • Solution: The concentration of BRL-42715 may be too low to effectively inhibit the β-lactamase produced by the test organism. Conversely, if the concentration is too high, it may exhibit its own antibacterial activity, masking any synergistic effect. It is crucial to perform a dose-response curve for BRL-42715 alone to determine its MIC. The concentrations used in the synergy assay should ideally be at sub-MIC levels. Published data suggests that effective concentrations can be as low as 0.25 µg/mL.[1]

• Possible Cause 2: The Test Organism Does Not Produce a BRL-42715-Susceptible β-Lactamase.

  • Solution: Confirm that the bacterial strain used in the assay produces a β-lactamase that is known to be inhibited by BRL-42715. BRL-42715 is effective against a broad range of Class A and C β-lactamases. If the resistance mechanism of the bacterium is not β-lactamase production (e.g., altered penicillin-binding proteins, efflux pumps), BRL-42715 will not exhibit a synergistic effect.

• Possible Cause 3: Incorrect Experimental Setup.

  • Solution: Carefully review the experimental protocol, particularly the preparation of drug dilutions and the final inoculum concentration. Ensure that the correct concentrations of both BRL-42715 and the partner antibiotic are present in the wells.

Issue 2: High Variability and Poor Reproducibility in Checkerboard Assay Results.

• Possible Cause 1: Inconsistent Inoculum Preparation.

  • Solution: The density of the bacterial inoculum is a critical factor in MIC and synergy testing. Ensure a standardized and reproducible method for preparing the inoculum, such as adjusting to a specific McFarland turbidity standard, to maintain consistency between experiments. Studies have shown that the reproducibility of checkerboard assays can be low, and it is recommended to perform multiple replicates.[4][5]

• Possible Cause 2: Edge Effects in the Microtiter Plate.

  • Solution: Evaporation from the outer wells of a microtiter plate can concentrate the drugs and affect bacterial growth, leading to skewed results. To mitigate this, avoid using the outermost wells for experimental data or fill them with sterile media to create a humidity barrier.

• Possible Cause 3: Subjectivity in Visual MIC Determination.

  • Solution: Visual determination of the MIC can be subjective. To improve objectivity, consider using a plate reader to measure optical density (OD) at a specific wavelength (e.g., 600 nm). Additionally, including a growth indicator dye, such as resazurin, can provide a clearer colorimetric endpoint.

Issue 3: High Background Signal in Plate Reader-Based Assays.

• Possible Cause 1: Contamination of Media or Reagents.

  • Solution: Ensure all media, buffers, and drug solutions are sterile. Perform sterility controls for each component to identify any potential sources of contamination.

• Possible Cause 2: Precipitation of Test Compounds.

  • Solution: BRL-42715 or the partner antibiotic may precipitate at the concentrations being tested, leading to artificially high OD readings. Visually inspect the wells for any signs of precipitation. If precipitation is suspected, you may need to adjust the solvent or the concentration range.

• Possible Cause 3: Non-specific Binding of Reagents.

  • Solution: If using a colorimetric or fluorometric assay, non-specific binding of detection reagents can cause high background. Ensure adequate blocking steps are included in the protocol and that all washing steps are performed thoroughly.

Data Presentation

Table 1: Reported Synergistic Concentrations of BRL-42715 with Amoxicillin

Bacterial Group	BRL-42715 Concentration (µg/mL)	Effect on Amoxicillin MIC	Reference
β-lactamase-producing Enterobacteriaceae	1	MIC50 reduced from >128 to 2 µg/mL	[1]
Cefotaxime-susceptible Citrobacter and Enterobacter	1	MIC50 reduced from >128 to 2 µg/mL	[1]
Cefotaxime-resistant Citrobacter and Enterobacter	1	MIC50 reduced from >128 to 8 µg/mL	[1]
β-lactamase-producing anaerobic gram-negative rods	Not specified, used in combination	MIC90 reduced from 256 to 2 µg/mL	[2]
Various β-lactamase producing strains	0.25	Considerable enhancement of amoxicillin activity	[1]

Table 2: Interpretation of Fractional Inhibitory Concentration Index (FICI)

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Additive/Indifference
> 4.0	Antagonism

Experimental Protocols

Protocol 1: Checkerboard Assay for Synergy Testing

• Preparation of Drug Stock Solutions:

  • Prepare stock solutions of BRL-42715 and the partner antibiotic (e.g., amoxicillin) in an appropriate solvent (e.g., sterile distilled water or DMSO) at a concentration that is at least 10-fold higher than the highest concentration to be tested.

  • Filter-sterilize the stock solutions.

• Preparation of Microtiter Plates:

  • In a 96-well microtiter plate, add 50 µL of sterile broth (e.g., Mueller-Hinton Broth) to all wells.

  • Along the x-axis (e.g., columns 1-10), create a two-fold serial dilution of the partner antibiotic. Start by adding 50 µL of the highest concentration to the first column, mix, and then transfer 50 µL to the next column, repeating across the plate. Discard 50 µL from the last column.

  • Along the y-axis (e.g., rows A-G), create a two-fold serial dilution of BRL-42715. Start by adding 50 µL of the highest concentration to the top row, mix, and then transfer 50 µL to the row below, repeating down the plate. Discard 50 µL from the last row.

  • This will result in a matrix of wells containing various combinations of the two drugs.

  • Include control wells: a row with only the partner antibiotic dilutions, a column with only BRL-42715 dilutions, and wells with no drugs for a growth control.

• Inoculum Preparation and Inoculation:

  • Prepare a bacterial suspension from an overnight culture and adjust its turbidity to a 0.5 McFarland standard.

  • Dilute the bacterial suspension in sterile broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Add 100 µL of the diluted bacterial suspension to each well of the microtiter plate.

• Incubation and MIC Determination:

  • Incubate the plate at 37°C for 18-24 hours.

  • Determine the MIC for each drug alone and for each combination by identifying the lowest concentration that inhibits visible bacterial growth.

• Calculation of the Fractional Inhibitory Concentration Index (FICI):

  • FICI = FIC of Drug A + FIC of Drug B

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • Calculate the FICI for each well showing no growth. The lowest FICI value is reported as the FICI for the combination.

Mandatory Visualizations

Caption: Experimental workflow for a checkerboard synergy assay.

Caption: Mechanism of synergistic action of BRL-42715 with a β-lactam antibiotic.

Caption: Simplified AmpC β-lactamase induction pathway.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Susceptibilities of 540 anaerobic gram-negative bacilli to amoxicillin, amoxicillin-BRL 42715, amoxicillin-clavulanate, temafloxacin, and clindamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activity of 13 beta-lactam agents combined with BRL 42715 against beta-lactamase producing gram-negative bacteria compared to combinations with clavulanic acid, tazobactam and sulbactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reproducibility of the microdilution checkerboard method for antibiotic synergy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Addressing solubility issues of BRL-42715 in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to addressing solubility issues of BRL-42715 in aqueous solutions for experimental use.

Troubleshooting Guide & FAQs

This section addresses common questions and challenges encountered when preparing BRL-42715 solutions for in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving BRL-42715?

A1: BRL-42715 is known to be soluble in Dimethyl Sulfoxide (DMSO) at a concentration of 10 mM. For most in vitro applications, preparing a concentrated stock solution in 100% DMSO is the recommended first step.

Q2: I need to use BRL-42715 in an aqueous buffer for my experiment. How should I prepare the working solution?

A2: Direct dissolution of BRL-42715 in aqueous buffers is challenging due to its limited solubility. The best practice is to first prepare a 10 mM stock solution in DMSO and then dilute this stock into your aqueous experimental buffer to the final desired concentration.

Q3: My BRL-42715 precipitates when I dilute the DMSO stock solution into my aqueous buffer. What can I do to prevent this?

A3: Precipitation upon dilution into aqueous solutions is a common issue with compounds dissolved in DMSO. Here are several troubleshooting steps:

• Stepwise Dilution: Avoid adding the concentrated DMSO stock directly into the full volume of your aqueous buffer. Instead, perform serial dilutions of your DMSO stock in DMSO to get closer to your final concentration before adding it to the aqueous buffer.

• Final DMSO Concentration: Ensure the final concentration of DMSO in your experimental setup is as low as possible, ideally below 0.5%, to minimize solvent effects on your biological system. However, the primary goal is to maintain the solubility of your compound. You may need to optimize the final DMSO concentration to balance solubility and potential experimental artifacts. Always include a vehicle control (buffer with the same final DMSO concentration) in your experiments.

• Vortexing/Mixing: When diluting, add the DMSO stock to the aqueous buffer while gently vortexing or mixing to ensure rapid and uniform dispersion.

• Temperature: Ensure your aqueous buffer is at room temperature before adding the DMSO stock.

Q4: What is the mechanism of action of BRL-42715?

A4: BRL-42715 is a potent, irreversible inhibitor of a broad range of bacterial serine β-lactamases.[1][2] It acts as a mechanism-based inactivator. The process involves the formation of a transient acyl-enzyme intermediate, which then undergoes a chemical rearrangement to form a stable, inactive dihydrothiazepine derivative covalently bound to the enzyme's active site.[3][4][5]

Quantitative Solubility Data

The following table summarizes the known solubility of BRL-42715.

Solvent	Concentration	Source
Dimethyl Sulfoxide (DMSO)	10 mM	Commercial Supplier Data
Aqueous Buffers	Poorly Soluble	Inferred from handling recommendations

Experimental Protocols

Protocol 1: Preparation of a 10 mM BRL-42715 Stock Solution in DMSO

Materials:

• BRL-42715 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated pipette

Procedure:

• Calculate the required mass: The molecular weight of BRL-42715 (as the sodium salt, C₁₀H₇N₄NaO₃S) is approximately 286.24 g/mol .[6] To prepare 1 mL of a 10 mM stock solution, you will need: Mass (mg) = 10 mmol/L * 0.001 L * 286.24 g/mol * 1000 mg/g = 2.86 mg

• Weigh the compound: Carefully weigh out 2.86 mg of BRL-42715 powder and place it in a sterile microcentrifuge tube.

• Dissolve in DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BRL-42715 powder.

• Mix thoroughly: Vortex the tube until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

• Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

Materials:

• 10 mM BRL-42715 stock solution in DMSO

• Sterile aqueous experimental buffer (e.g., PBS, Tris buffer)

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Determine the final desired concentration: For this example, we will prepare a 10 µM working solution.

• Calculate the dilution factor: To go from a 10 mM stock to a 10 µM working solution, a 1:1000 dilution is required.

• Perform the dilution:

  • Pipette 999 µL of your aqueous experimental buffer into a sterile microcentrifuge tube.

  • Add 1 µL of the 10 mM BRL-42715 stock solution in DMSO to the buffer.

• Mix immediately: Gently vortex the tube immediately after adding the DMSO stock to ensure rapid and uniform mixing and to minimize the risk of precipitation.

• Final DMSO concentration: In this example, the final DMSO concentration will be 0.1%.

• Use immediately: It is recommended to prepare the working solution fresh for each experiment.

Visualizations

Caption: Workflow for preparing BRL-42715 solutions.

Caption: BRL-42715 inactivation of β-lactamase.

References

• 1. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. BRL-42715 - Immunomart [immunomart.com]

Navigating Unexpected Results in BRL-42715 Experiments: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with BRL-42715. Unforeseen outcomes in experimental settings can be a valuable source of insight, and this guide is intended to help interpret and address such results effectively.

Frequently Asked Questions (FAQs)

Q1: We are observing lower than expected potentiation of our beta-lactam antibiotic with BRL-42715. What are the possible causes?

A1: Several factors could contribute to reduced potentiation. Consider the following:

• Beta-Lactamase Class: BRL-42715 is a potent inhibitor of a broad range of serine beta-lactamases, including plasmid-mediated TEM, SHV, OXA, and staphylococcal enzymes, as well as chromosomally mediated enzymes from bacteria like Enterobacter, Citrobacter, and Klebsiella species.[1][2] However, its efficacy against Class B metallo-beta-lactamases is limited, as it is hydrolyzed by these enzymes.[3] Ensure the bacterial strains in your assay do not primarily express metallo-beta-lactamases.

• Inhibitor Concentration: The concentration of BRL-42715 is critical for effective inhibition. Concentrations of 0.25 µg/mL or less have been shown to significantly enhance the activity of amoxicillin.[1][2] Verify the final concentration of BRL-42715 in your assay.

• Compound Stability: While pharmacokinetic studies have been conducted, the stability of BRL-42715 in your specific experimental buffer and conditions should be considered. Degradation of the compound would lead to reduced activity.

• Experimental Organism: The type of bacteria being tested can influence the outcome. The effectiveness of BRL-42715 in potentiating amoxicillin has been demonstrated across a wide variety of Gram-negative and Gram-positive bacteria.[4] However, intrinsic resistance mechanisms in certain strains could affect the results.

Q2: Can BRL-42715 be used as a standalone antibacterial agent?

A2: BRL-42715 has no significant antibacterial activity on its own, with the exception of methicillin-sensitive staphylococci.[5] Its primary function is to inhibit beta-lactamases, thereby restoring the efficacy of beta-lactam antibiotics.[5] Therefore, it should be used in combination with a beta-lactam antibiotic.

Q3: We are seeing variability in MIC reduction across different bacterial strains. Is this normal?

A3: Yes, this is expected. The extent of Minimum Inhibitory Concentration (MIC) reduction will depend on the type and level of beta-lactamase produced by each bacterial strain. For instance, in a study with 412 beta-lactamase-producing members of the family Enterobacteriaceae, the MIC50 of amoxicillin in the presence of 1 µg/mL of BRL-42715 was reduced from >128 µg/mL to 2 µg/mL.[1] For cefotaxime-resistant strains, the MIC50 was reduced to 8 µg/mL.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
No potentiation of antibiotic activity	Bacterial strain expresses metallo-beta-lactamases.	Characterize the beta-lactamase profile of your strain. Consider using a different inhibitor for metallo-beta-lactamase-producing organisms.
Incorrect concentration of BRL-42715.	Prepare fresh dilutions and verify calculations. Perform a dose-response experiment to determine the optimal concentration.
Degradation of BRL-42715.	Check the storage conditions and age of the compound stock. Prepare fresh stock solutions.
Inconsistent results between experiments	Variability in bacterial inoculum size.	Standardize the inoculum preparation and quantification method (e.g., spectrophotometry).
Differences in experimental media or buffers.	Ensure consistent media composition, pH, and incubation conditions across all experiments.
Unexpected bacterial growth at high BRL-42715 concentrations	Potential for non-specific effects at high concentrations.	Perform a toxicity control experiment with BRL-42715 alone to assess its effect on bacterial growth.

Experimental Protocols

Minimal Inhibitory Concentration (MIC) Assay

A standard broth microdilution method is typically used to determine the MIC of a beta-lactam antibiotic in the presence and absence of BRL-42715.

• Preparation of Reagents:

  • Prepare a stock solution of the beta-lactam antibiotic and BRL-42715 in an appropriate solvent.

  • Prepare serial dilutions of the antibiotic in a 96-well microtiter plate using cation-adjusted Mueller-Hinton broth.

  • Prepare a solution of BRL-42715 at a fixed concentration (e.g., 1 µg/mL) to be added to a parallel set of dilutions.

• Inoculum Preparation:

  • Grow the bacterial strain to be tested overnight on an appropriate agar plate.

  • Suspend several colonies in sterile saline to match a 0.5 McFarland turbidity standard.

  • Dilute the bacterial suspension to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Incubation:

  • Incubate the microtiter plates at 35-37°C for 16-20 hours.

• Reading Results:

  • The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria. Compare the MIC values obtained in the presence and absence of BRL-42715.

Signaling Pathways and Workflows

Caption: Mechanism of action of BRL-42715 in overcoming beta-lactamase mediated resistance.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Quantitative Data Summary

Table 1: In Vitro Potentiation of Amoxicillin by BRL-42715 against Beta-Lactamase-Producing Enterobacteriaceae (n=412) [1]

Compound	Concentration (µg/mL)	Amoxicillin MIC50 (µg/mL)
Amoxicillin alone	-	>128
Amoxicillin + BRL-42715	1	2
Amoxicillin + Clavulanic Acid	5	8

Table 2: Pharmacokinetic Parameters of BRL-42715 in Different Animal Species (Intravenous Administration) [6]

Species	Elimination Half-Life (t1/2) (min)	Serum Protein Binding (%)	Urinary Recovery (%)
Rat	7	27-38	24-43
Rabbit	6.2	N/A	N/A
Dog	11	27-38	24-43
Cynomolgus Monkey	18	68-70	24-43
Human (predicted)	31	68-70	N/A

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating BRL-42715 Instability: A Technical Guide for In Vitro Assays

Betchworth, Surrey, UK - Researchers and drug development professionals working with the potent β-lactamase inhibitor BRL-42715 now have access to a comprehensive technical support center designed to address the compound's inherent instability during in vitro assays. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data-driven recommendations to help scientists minimize compound degradation and ensure the reliability of their experimental results.

BRL-42715, a penem antibiotic, is a highly effective irreversible inhibitor of a broad spectrum of β-lactamase enzymes, including those produced by Enterobacteriaceae and other resistant bacteria.[1][2][3][4] However, its efficacy in experimental settings can be compromised by the hydrolytic instability of its core β-lactam ring, a characteristic shared by other members of the penem and carbapenem classes of antibiotics.[5][6] This guide offers practical solutions to mitigate these stability challenges.

Frequently Asked Questions (FAQs)

Q1: My BRL-42715 solution appears to be losing activity over a short period. What is the likely cause?

A1: BRL-42715 is susceptible to hydrolysis, particularly in aqueous solutions. The stability of the β-lactam ring is pH-dependent. For β-lactams without a side-chain amino group, maximal stability is generally observed around pH 6-7. Deviations from this optimal pH range can lead to accelerated degradation. Additionally, elevated temperatures will increase the rate of hydrolysis.

Q2: What is the recommended solvent for preparing BRL-42715 stock solutions?

A2: For initial stock solutions, dimethyl sulfoxide (DMSO) is recommended. BRL-42715 is soluble in DMSO, and this solvent will help to minimize immediate hydrolysis that can occur in aqueous buffers. It is advisable to prepare high-concentration stock solutions in DMSO and then dilute them into the appropriate aqueous assay buffer immediately before use.

Q3: How should I store BRL-42715 powder and stock solutions?

A3: BRL-42715 powder should be stored at -20°C, protected from light and moisture. DMSO stock solutions should also be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles. When using, allow the vial to equilibrate to room temperature before opening to prevent condensation.

Q4: I am observing inconsistent results in my β-lactamase inhibition assay. Could this be related to BRL-42715 instability?

A4: Yes, inconsistent results are a common consequence of compound instability. If BRL-42715 degrades during the course of the experiment, the effective concentration of the inhibitor will decrease, leading to variability in the measured inhibition. It is crucial to adhere to strict protocols for solution preparation and to minimize the time BRL-42715 spends in aqueous buffer before the assay is initiated.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Inhibition	Degradation of BRL-42715: The compound may have degraded in the stock solution or in the assay buffer.	Prepare fresh stock solutions of BRL-42715 in DMSO. Dilute into pre-warmed assay buffer (at the optimal pH) immediately before adding to the assay plate. Minimize the incubation time of BRL-42715 in aqueous buffer.
Incorrect pH of Assay Buffer: The pH of the buffer may be outside the optimal range for BRL-42715 stability.	Verify the pH of your assay buffer and adjust it to be within the pH 6-7 range if possible for your experimental system.
High Variability Between Replicates	Inconsistent Timing: Variations in the time between adding BRL-42715 to the buffer and starting the assay can lead to different levels of degradation.	Use a multichannel pipette for simultaneous addition of BRL-42715 to all relevant wells. Ensure a consistent and minimal pre-incubation time.
Temperature Fluctuations: Inconsistent temperatures across the assay plate can affect the rate of hydrolysis.	Ensure the assay plate is uniformly equilibrated to the desired temperature before adding reagents.
Assay Signal Drifts Over Time	Progressive Degradation: The inhibitor is degrading throughout the kinetic measurement.	For kinetic assays, consider the stability of BRL-42715 over the entire time course. It may be necessary to use shorter measurement times or to model the inhibitor degradation as part of the data analysis.

Experimental Protocols

Preparation of BRL-42715 Stock Solution

• Allow the vial of BRL-42715 powder to equilibrate to room temperature before opening.

• Prepare a 10 mM stock solution by dissolving the appropriate amount of BRL-42715 in anhydrous DMSO.

• Vortex briefly to ensure complete dissolution.

• Aliquot the stock solution into small, single-use volumes in low-binding microcentrifuge tubes.

• Store the aliquots at -20°C, protected from light.

General Protocol for β-Lactamase Inhibition Assay

This protocol is adapted from commercially available β-lactamase inhibitor screening kits and should be optimized for your specific enzyme and experimental conditions.[7][8][9][10]

• Reagent Preparation:

  • Prepare the β-lactamase assay buffer (e.g., 50 mM sodium phosphate buffer, pH 7.0). Ensure the buffer is at the desired assay temperature (e.g., 25°C or 37°C).

  • Prepare the β-lactamase enzyme solution by diluting the enzyme stock in the assay buffer to the desired concentration. Keep the enzyme solution on ice.

  • Prepare the substrate solution (e.g., Nitrocefin) in the assay buffer. Protect the substrate solution from light.

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of your test compounds (including BRL-42715 at various concentrations), inhibitor control (e.g., clavulanic acid), and a vehicle control (DMSO).

  • Add 50 µL of the β-lactamase enzyme solution to each well.

  • Incubate the plate for 10 minutes at the assay temperature (e.g., 25°C).

  • Initiate the reaction by adding 30 µL of the substrate solution to each well.

  • Immediately measure the absorbance in a kinetic mode at the appropriate wavelength for your substrate (e.g., 490 nm for Nitrocefin) for 10-30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each concentration of BRL-42715 relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the BRL-42715 concentration to determine the IC₅₀ value.

Quantitative Data on β-Lactam and β-Lactamase Inhibitor Stability

Table 1: Degradation Half-Lives of Selected β-Lactams and β-Lactamase Inhibitors in Cation-Adjusted Mueller Hinton Broth (pH 7.25) and Agar [5][11]

Compound	Half-Life in Broth (hours)	Half-Life in Agar (hours)
Imipenem	16.9	21.8
Biapenem	20.7	31.6
Doripenem	40.6	57.9
Meropenem	46.5	64.6
Clavulanic Acid	29.0	Not Studied
Piperacillin	61.5	99.5

Table 2: Degradation Half-Lives of Selected β-Lactams and β-Lactamase Inhibitors in Water at 25°C [5][11]

Compound	Concentration (mg/L)	Half-Life (hours)
Imipenem	1000	14.7
Doripenem	Not Specified	59.5
Other Compounds	Not Specified	>200

Visualizing the Mechanism and Workflow

To further aid researchers, the following diagrams illustrate the proposed mechanism of BRL-42715 action and a generalized experimental workflow.

Proposed mechanism of irreversible inhibition of β-lactamase by BRL-42715.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inactivation of beta-lactamase from Shigella flexneri UCSF-129 by BRL 42715, a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stability and kinetics of degradation of imipenem in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. assaygenie.com [assaygenie.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. cohesionbio.com [cohesionbio.com]
• 10. content.abcam.com [content.abcam.com]
• 11. Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation - PMC [pmc.ncbi.nlm.nih.gov]

Factors affecting BRL-42715 efficacy in different media

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the use of BRL-42715 in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and ensure the effective application of this potent β-lactamase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is BRL-42715 and what is its primary mechanism of action?

BRL-42715 is a penem β-lactamase inhibitor.[1][2] Its primary function is to inhibit a broad spectrum of bacterial β-lactamases, including plasmid-mediated (TEM, SHV, OXA) and chromosomally-mediated enzymes.[1][3] It acts as a potent inactivator of active-site serine β-lactamases.[4] By inhibiting these enzymes, BRL-42715 can restore the efficacy of β-lactam antibiotics, such as amoxicillin, against resistant bacterial strains.[2][3]

Q2: What are the key factors that can affect the efficacy of BRL-42715 in my experiments?

The most critical factor affecting the efficacy of BRL-42715 is its inherent instability. The molecule is susceptible to hydrolysis, particularly under basic conditions, which leads to a loss of activity.[1] Therefore, careful control of the experimental medium's pH is crucial. Other factors that may influence its performance include the presence of metallo-β-lactamases, which can hydrolyze BRL-42715, and the specific components of the culture or assay medium.

Q3: At what pH should I prepare and use my BRL-42715 solutions?

While specific data on the optimal pH for BRL-42715 stability is limited in the available literature, it is known to undergo base-catalyzed hydrolysis.[1] Therefore, it is recommended to prepare and use BRL-42715 solutions in media with a neutral to slightly acidic pH (pH 6.0-7.4). Avoid highly alkaline conditions as this will accelerate its degradation.

Q4: Can I use BRL-42715 with any type of β-lactam antibiotic?

BRL-42715 has been shown to be highly effective in potentiating the activity of β-lactamase-susceptible β-lactams like amoxicillin.[2][3] Its efficacy with other β-lactam antibiotics would depend on their susceptibility to the specific β-lactamases produced by the bacterial strains being tested.

Q5: Is BRL-42715 effective against all types of β-lactamases?

BRL-42715 is a potent inhibitor of Class A, C, and D serine β-lactamases.[1] However, it is reported to be a substrate for and hydrolyzed by Class B metallo-β-lactamases.[1] Therefore, it may not be effective against bacteria that produce these types of enzymes.

Troubleshooting Guides

Problem	Potential Cause	Recommended Solution
Lower than expected potentiation of antibiotic activity.	Degradation of BRL-42715 due to improper pH.	Ensure the pH of the experimental medium is between 6.0 and 7.4. Prepare fresh solutions of BRL-42715 immediately before use.
Instability of BRL-42715 in the experimental medium over time.	Minimize the pre-incubation time of BRL-42715 in the medium. Consider a time-course experiment to determine its stability under your specific conditions.
Presence of metallo-β-lactamases in the bacterial strain.	Test your bacterial strain for the production of metallo-β-lactamases. If present, BRL-42715 may not be an effective inhibitor.
High variability in results between experiments.	Inconsistent preparation of BRL-42715 solutions.	Standardize the protocol for preparing BRL-42715 solutions, ensuring the same solvent and pH are used each time.
Different storage conditions of BRL-42715 stock solutions.	Store stock solutions at the recommended temperature and for the specified duration. Avoid repeated freeze-thaw cycles.
No observed effect of BRL-42715.	Use of a bacterial strain that does not produce β-lactamases susceptible to BRL-42715.	Confirm that the target bacteria produce serine β-lactamases.
Complete degradation of BRL-42715.	Check the preparation and handling procedures. Prepare a fresh batch of BRL-42715 from a reliable source.

Data Presentation

Table 1: In Vitro Efficacy of BRL-42715 in Potentiating Amoxicillin Activity

Bacterial Group	Number of Strains	Amoxicillin MIC50 (>µg/mL)	Amoxicillin + BRL-42715 (1 µg/mL) MIC50 (µg/mL)
Enterobacteriaceae (β-lactamase-producing)	412	>128	2
Citrobacter and Enterobacter (cefotaxime-susceptible)	48	>128	2
Citrobacter and Enterobacter (cefotaxime-resistant)	25	>128	8

MIC50: Minimum Inhibitory Concentration for 50% of the strains tested. Data extracted from Coleman et al., 1989.[3]

Table 2: Comparison of Inhibitory Activity (IC50) of BRL-42715 and Other β-Lactamase Inhibitors

β-Lactamase Enzyme	BRL-42715 IC50 (µg/mL)	Clavulanic Acid IC50 (µg/mL)	Sulbactam IC50 (µg/mL)	Tazobactam IC50 (µg/mL)
Various β-lactamases	< 0.01	10- to 100-fold higher	10- to 100-fold higher	10- to 100-fold higher
Cephalosporinases	< 0.004	N/A	N/A	N/A

IC50: The concentration of inhibitor required to reduce the initial rate of hydrolysis by 50%. Data extracted from Coleman et al., 1989 and Zhou et al., 1993.[1][5]

Experimental Protocols

Protocol: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol provides a general method for assessing the ability of BRL-42715 to potentiate the activity of a β-lactam antibiotic against a bacterial strain.

Materials:

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton Broth (or other appropriate broth medium, ensuring pH is between 6.0 and 7.4)

• β-lactam antibiotic stock solution

• BRL-42715 stock solution (prepare fresh)

• 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Bacterial Inoculum Preparation: Dilute the logarithmic phase bacterial culture in the chosen broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Antibiotic and Inhibitor Dilutions:

  • Prepare a serial two-fold dilution of the β-lactam antibiotic in the broth across the columns of the microtiter plate.

  • For the potentiation assay, prepare identical serial dilutions of the antibiotic in broth that also contains a fixed, sub-inhibitory concentration of BRL-42715 (e.g., 1 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plates.

• Controls: Include wells with:

  • Bacteria and broth only (growth control)

  • Broth only (sterility control)

  • Bacteria and BRL-42715 only (to determine any intrinsic antibacterial activity of BRL-42715 at the tested concentration)

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria. Compare the MIC of the antibiotic alone to the MIC in the presence of BRL-42715.

Visualizations

Caption: Mechanism of BRL-42715 covalent inactivation of serine β-lactamases.

Caption: Base-catalyzed hydrolysis leading to the inactivation of BRL-42715.

Caption: A logical workflow for troubleshooting common issues with BRL-42715 experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in BRL-42715 Potentiation Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of BRL-42715 potentiation studies. Our aim is to facilitate smooth and successful experimental outcomes by addressing common challenges and providing detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is BRL-42715 and what is its primary mechanism of action?

A1: BRL-42715 is a potent, broad-spectrum penem-class β-lactamase inhibitor.[1][2] Its primary mechanism of action is the inhibition of a wide range of bacterial β-lactamase enzymes, including plasmid-mediated (e.g., TEM, SHV, OXA) and chromosomally-mediated enzymes.[1][2] By inactivating these enzymes, BRL-42715 restores the efficacy of β-lactam antibiotics, such as amoxicillin, against resistant bacterial strains.[1]

Q2: What makes BRL-42715 a potent β-lactamase inhibitor?

A2: BRL-42715 exhibits potent inhibitory activity, with concentrations as low as 0.01 µg/mL needed to reduce the initial rate of hydrolysis of most β-lactamase enzymes by 50% (IC50).[1][2] This potency is reported to be 10- to 100-fold lower than other β-lactamase inhibitors like clavulanic acid.[2]

Q3: What is the most significant challenge when working with BRL-42715 in vitro?

A3: The primary challenge is the chemical instability of BRL-42715. It is particularly susceptible to hydrolysis by class B metallo-β-lactamases, which can lead to its degradation and loss of activity during experiments. Careful experimental design and handling are crucial to mitigate this issue.

Q4: How should BRL-42715 stock solutions be prepared and stored?

A4: Due to its instability, it is recommended to prepare fresh stock solutions of BRL-42715 for each experiment. If storage is necessary, aliquot the stock solution into small volumes and store at -80°C. Avoid repeated freeze-thaw cycles. The choice of solvent should be based on the specific experimental requirements, with DMSO or aqueous buffers being common options.

Q5: What are potential off-target effects of BRL-42715?

A5: While specific off-target effects of BRL-42715 are not extensively documented in the provided search results, penem antibiotics, as a class, can potentially interact with other cellular components. It is important to include appropriate controls in your experiments to differentiate between potentiation effects and any potential off-target or synergistic activities.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High variability in potentiation results	- Degradation of BRL-42715: Instability in solution, especially in the presence of metallo-β-lactamases. - Inconsistent inoculum preparation: Variation in bacterial density. - Pipetting errors: Inaccurate dispensing of reagents.	- Prepare fresh BRL-42715 solutions for each experiment. - Minimize incubation times where possible. - If working with known metallo-β-lactamase producers, consider alternative inhibitors or specialized assay conditions. - Standardize inoculum preparation using a spectrophotometer to ensure consistent cell density (e.g., 0.5 McFarland standard). - Use calibrated pipettes and perform regular checks for accuracy.
No potentiation observed where expected	- Inactive BRL-42715: Complete degradation of the compound. - Incorrect concentration range: Concentrations of BRL-42715 or the β-lactam antibiotic are not optimal. - Bacterial resistance mechanism is not β-lactamase mediated: The resistance mechanism of the test strain may be due to other factors like altered penicillin-binding proteins (PBPs) or efflux pumps.	- Verify the activity of the BRL-42715 stock solution with a sensitive control strain. - Perform a dose-response experiment (e.g., checkerboard assay) to determine the optimal concentrations. - Confirm the presence and type of β-lactamase in the test strain. - Consider testing against a panel of strains with known resistance mechanisms.
Unexpected bacterial growth at high BRL-42715 concentrations	- Intrinsic resistance to BRL-42715: The bacterial strain may possess mechanisms to inactivate or efflux the inhibitor. - Degradation products of BRL-42715 are not inhibitory or may even be utilized by the bacteria.	- Investigate the presence of metallo-β-lactamases, which can hydrolyze BRL-42715. - Analyze the stability of BRL-42715 in the specific assay medium over the course of the experiment.
Difficulty in interpreting checkerboard assay results	- Incorrect calculation of Fractional Inhibitory Concentration (FIC) index. - Subjective determination of MIC endpoints.	- Use the standard formula for FIC index calculation: FIC Index = FIC A + FIC B, where FIC A = MIC of drug A in combination / MIC of drug A alone, and FIC B = MIC of drug B in combination / MIC of drug B alone.[3][4][5] - Interpret the results as follows: Synergy (FIC ≤ 0.5), Additive/Indifference (0.5 < FIC ≤ 4), Antagonism (FIC > 4).[3][4] - Use a quantitative method for determining growth inhibition, such as measuring optical density at 600 nm (OD600), to reduce subjectivity.

Quantitative Data Summary

Table 1: Potentiation of Amoxicillin by BRL-42715 against β-Lactamase-Producing Enterobacteriaceae

Bacterial Group	Amoxicillin MIC50 (µg/mL)	Amoxicillin + 1 µg/mL BRL-42715 MIC50 (µg/mL)	Fold Reduction in MIC50
All Enterobacteriaceae (412 strains)	>128	2	>64
Cefotaxime-susceptible Citrobacter and Enterobacter (48 strains)	>128	2	>64
Cefotaxime-resistant Citrobacter and Enterobacter (25 strains)	>128	8	>16

Data extracted from Coleman et al., 1989.[1]

Table 2: Inhibitory Activity of BRL-42715 against Various β-Lactamases

β-Lactamase Type	IC50 of BRL-42715 (µg/mL)
Most plasmid- and chromosomally-mediated β-lactamases	< 0.01
Cephalosporinases	< 0.004

Data extracted from Coleman et al., 1989 and Zhou et al., 1993.[1][6]

Experimental Protocols

Checkerboard Assay for Potentiation Analysis

Objective: To determine the synergistic interaction between BRL-42715 and a β-lactam antibiotic against a bacterial strain.

Materials:

• BRL-42715

• β-lactam antibiotic (e.g., Amoxicillin)

• Bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer

• Incubator

Methodology:

• Prepare Stock Solutions: Prepare concentrated stock solutions of BRL-42715 and the β-lactam antibiotic in an appropriate solvent (e.g., DMSO or sterile water).

• Prepare Bacterial Inoculum: Culture the bacterial strain overnight in CAMHB. Dilute the overnight culture to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). Further dilute the inoculum to a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Set up the Checkerboard Plate:

  • Add 50 µL of CAMHB to each well of a 96-well plate.

  • Create two-fold serial dilutions of the β-lactam antibiotic horizontally across the plate (e.g., columns 1-10).

  • Create two-fold serial dilutions of BRL-42715 vertically down the plate (e.g., rows A-G).

  • Column 11 should contain serial dilutions of the β-lactam antibiotic alone (antibiotic control).

  • Row H should contain serial dilutions of BRL-42715 alone (inhibitor control).

  • Well H12 will serve as the growth control (no antibiotic or inhibitor).

• Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the final volume to 100 µL.

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the Minimum Inhibitory Concentration (MIC) for each drug alone and in combination by observing the lowest concentration that inhibits visible bacterial growth. This can be done visually or by measuring the OD600.

  • Calculate the Fractional Inhibitory Concentration (FIC) index as described in the troubleshooting guide.

Enzyme Kinetics Assay for β-Lactamase Inhibition

Objective: To determine the inhibitory potency (e.g., IC50) of BRL-42715 against a purified β-lactamase.

Materials:

• Purified β-lactamase enzyme

• BRL-42715

• Chromogenic β-lactam substrate (e.g., Nitrocefin)

• Assay buffer (e.g., phosphate buffer, pH 7.0)

• 96-well microtiter plate

• Microplate reader

Methodology:

• Prepare Reagents: Prepare serial dilutions of BRL-42715 in the assay buffer. Prepare a stock solution of the β-lactamase and the chromogenic substrate in the assay buffer.

• Assay Setup:

  • In a 96-well plate, add a fixed amount of the β-lactamase enzyme to each well.

  • Add the various concentrations of BRL-42715 to the wells. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 10-15 minutes) at room temperature.

• Initiate Reaction: Add the chromogenic substrate to all wells to start the enzymatic reaction.

• Measure Absorbance: Immediately begin measuring the change in absorbance at the appropriate wavelength for the substrate (e.g., 486 nm for Nitrocefin) over time using a microplate reader in kinetic mode.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of substrate hydrolysis) for each inhibitor concentration.

  • Plot the percentage of enzyme inhibition against the logarithm of the BRL-42715 concentration.

  • Determine the IC50 value, which is the concentration of BRL-42715 that causes 50% inhibition of the enzyme activity.

Visualizations

Caption: Workflow for BRL-42715 potentiation study using a checkerboard assay.

Caption: Mechanism of BRL-42715 potentiation of β-lactam antibiotics.

Caption: A logical flow for troubleshooting common issues in BRL-42715 studies.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 4. emerypharma.com [emerypharma.com]
• 5. scribd.com [scribd.com]
• 6. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Battle of Beta-Lactamase Inhibitors: BRL-42715 vs. Clavulanic Acid

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of two notable beta-lactamase inhibitors: BRL-42715 and clavulanic acid. By examining their mechanisms of action, in vitro potency, and synergistic effects with beta-lactam antibiotics, this document serves as a comprehensive resource supported by experimental data.

Executive Summary

BRL-42715, a penem antibiotic, demonstrates significantly greater potency and a broader spectrum of activity as a beta-lactamase inhibitor when compared to the established clavulanic acid.[1][2][3] Experimental data consistently show that BRL-42715 exhibits lower 50% inhibitory concentrations (IC50) and confers superior protection to beta-lactam antibiotics against a wide array of beta-lactamase-producing bacteria, including those expressing Class A, C, and D enzymes.[1][2] This enhanced efficacy is particularly pronounced against challenging Gram-negative pathogens harboring chromosomally-mediated cephalosporinases.

Mechanism of Action: A Tale of Two Inhibitors

Both BRL-42715 and clavulanic acid act as "suicide inhibitors," irreversibly inactivating beta-lactamase enzymes. However, the specifics of their molecular interactions differ, contributing to their varied efficacy.

Clavulanic Acid: This oxapenam contains a beta-lactam ring that is recognized by the active site of beta-lactamase. The enzyme cleaves the ring, leading to the formation of a reactive intermediate that then acylates a crucial serine residue in the enzyme's active site. This forms a stable, covalent bond, rendering the enzyme inactive.

BRL-42715: As a penem, BRL-42715 also operates through acylation of the active site serine. Its unique side-chain structure allows for a more efficient and rapid inactivation process across a broader range of beta-lactamases. Kinetic studies suggest a very efficient inactivation pathway for all active-site serine beta-lactamases.[4]

Figure 1. Comparative inhibition pathways.

In Vitro Efficacy: A Quantitative Comparison

The superior inhibitory activity of BRL-42715 is evident from the significantly lower concentrations required to inhibit 50% of beta-lactamase activity (IC50) compared to clavulanic acid.

Beta-Lactamase Source/Type	BRL-42715 IC50 (µg/mL)	Clavulanic Acid IC50 (µg/mL)	Fold Difference (Approx.)	Reference
E. coli (TEM-1)	<0.01	0.1	>10x	[3]
Klebsiella pneumoniae	<0.01	0.2	>20x	[3]
Enterobacter cloacae (P99)	<0.01	>100	>10,000x	[2]
S. aureus (PC1)	<0.01	0.05	>5x	[3]
Cephalosporinases (various)	<0.004	>10	>2,500x	[2]

Table 1: Comparative IC50 Values of BRL-42715 and Clavulanic Acid Against Various Beta-Lactamases.

Synergistic Activity with Beta-Lactam Antibiotics

The primary role of a beta-lactamase inhibitor is to restore the efficacy of beta-lactam antibiotics. In this regard, BRL-42715 consistently demonstrates superior synergistic activity.

When combined with amoxicillin, BRL-42715 leads to a more significant reduction in the Minimum Inhibitory Concentrations (MICs) against a wide range of beta-lactamase-producing bacteria compared to the amoxicillin-clavulanate combination.

Bacterial Strain (Beta-Lactamase Producer)	Amoxicillin MIC (µg/mL)	Amoxicillin + BRL-42715 (1 µg/mL) MIC (µg/mL)	Amoxicillin + Clavulanic Acid (5 µg/mL) MIC (µg/mL)	Reference
Enterobacteriaceae (n=412, MIC50)	>128	2	8	[3]
Citrobacter/Enterobacter (cefotaxime-susceptible, n=48, MIC50)	>128	2	-	[3]
Citrobacter/Enterobacter (cefotaxime-resistant, n=25, MIC50)	>128	8	-	[3]
Anaerobic Gram-Negative Rods (n=496, MIC90)	256	2	2	[5]

Table 2: Comparative Synergistic Activity of BRL-42715 and Clavulanic Acid in Combination with Amoxicillin.

Experimental Protocols

Determination of IC50 Values

The 50% inhibitory concentrations (IC50s) were determined using a spectrophotometric assay with the chromogenic cephalosporin, nitrocefin, as the substrate.

Figure 2. Workflow for IC50 determination.

Protocol Details:

• Reagents and Buffers:

  • Beta-lactamase enzyme solution (e.g., purified TEM-1, SHV-1, or AmpC) in a suitable buffer (e.g., 50 mM phosphate buffer, pH 7.0).

  • Nitrocefin stock solution (e.g., 1 mg/mL in DMSO).

  • Serial dilutions of BRL-42715 and clavulanic acid in the assay buffer.

• Assay Procedure:

  • In a 96-well microplate, add a fixed volume of each inhibitor dilution.

  • Add a standardized amount of beta-lactamase to each well and pre-incubate at a controlled temperature (e.g., 37°C) for a specified time to allow for inhibitor-enzyme interaction.

  • Initiate the enzymatic reaction by adding a solution of nitrocefin to each well.

  • Immediately measure the change in absorbance at 486 nm over time using a microplate reader. The hydrolysis of the yellow nitrocefin results in a red-colored product.[6]

  • The initial rate of reaction is calculated from the linear portion of the absorbance versus time plot.

  • The percentage of inhibition for each inhibitor concentration is calculated relative to a control with no inhibitor.

  • IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Determination of Kinetic Parameters (Ki and kcat)

To delve deeper into the inhibitory mechanism, the inhibition constant (Ki) and the catalytic rate constant (kcat) can be determined through kinetic studies.

Protocol Outline:

• Enzyme and Substrate Preparation: Prepare solutions of purified beta-lactamase and a suitable substrate (e.g., nitrocefin or penicillin G) at various concentrations in an appropriate assay buffer.

• Inhibitor Solutions: Prepare a range of concentrations for both BRL-42715 and clavulanic acid.

• Kinetic Measurements:

  • For each inhibitor concentration, perform a series of reactions with varying substrate concentrations.

  • Initiate the reaction by adding the enzyme to a mixture of the substrate and inhibitor.

  • Monitor the reaction progress spectrophotometrically by measuring the change in absorbance over time.

• Data Analysis:

  • Determine the initial reaction velocities for each combination of substrate and inhibitor concentrations.

  • Analyze the data using non-linear regression to fit to appropriate enzyme inhibition models (e.g., competitive, non-competitive, or irreversible inhibition models).

  • From this analysis, the values for Ki (a measure of the inhibitor's binding affinity) and kcat (the turnover number) can be derived.

In Vivo Efficacy

While in vitro data provides a strong indication of an inhibitor's potential, in vivo studies are crucial for evaluating its performance in a physiological setting. Pharmacokinetic studies in animal models have shown that BRL-42715 has a relatively short elimination half-life.[7] For instance, in mice, the half-life was found to be around 7 minutes after intravenous administration.[7] Despite this, its high potency allows for effective protection of beta-lactam antibiotics in animal infection models.

Direct comparative in vivo efficacy studies with clavulanic acid are less abundant in the readily available literature. However, the superior in vitro performance of BRL-42715, particularly against Gram-negative bacteria with inducible or extended-spectrum beta-lactamases, suggests a high potential for enhanced in vivo efficacy in treating infections caused by such resistant organisms.[8]

Conclusion

The available experimental data unequivocally positions BRL-42715 as a more potent and broader-spectrum beta-lactamase inhibitor than clavulanic acid. Its significantly lower IC50 values across a range of clinically important beta-lactamases, especially Class C cephalosporinases, translate to superior synergistic activity when combined with beta-lactam antibiotics. While clavulanic acid remains a clinically important and successful beta-lactamase inhibitor, the data on BRL-42715 highlights its potential as a next-generation agent for combating beta-lactam resistance, particularly in the context of infections caused by difficult-to-treat Gram-negative pathogens. Further head-to-head in vivo comparative studies would be invaluable in fully elucidating its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. In-vitro evaluation of the four beta-lactamase inhibitors: BRL42715, clavulanic acid, sulbactam, and tazobactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Susceptibilities of 540 anaerobic gram-negative bacilli to amoxicillin, amoxicillin-BRL 42715, amoxicillin-clavulanate, temafloxacin, and clindamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nitrocefin.com [nitrocefin.com]
• 7. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activity of 13 beta-lactam agents combined with BRL 42715 against beta-lactamase producing gram-negative bacteria compared to combinations with clavulanic acid, tazobactam and sulbactam - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Study: A Comparative Analysis of BRL-42715 and Sulbactam

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the β-lactamase inhibitors BRL-42715 and sulbactam. The information presented is collated from in vitro studies to offer insights into their relative potency, spectrum of activity, and mechanisms of action, supported by available experimental data.

Executive Summary

BRL-42715, a penem β-lactamase inhibitor, demonstrated exceptionally potent and broad-spectrum in vitro activity in studies conducted in the late 1980s and early 1990s. The available data consistently show that BRL-42715 is a more potent inhibitor of a wider range of β-lactamases, including Class A and Class C enzymes, compared to sulbactam. Sulbactam, a penicillanic acid sulfone, is a well-established β-lactamase inhibitor used in clinical practice in combination with β-lactam antibiotics. While effective against many common β-lactamases, it is generally less potent than BRL-42715 and has a more limited spectrum of potent inhibition. Despite its promising in vitro profile, the clinical development of BRL-42715 appears to have been discontinued for reasons that are not publicly documented.

Mechanism of Action

Both BRL-42715 and sulbactam are mechanism-based inhibitors, often referred to as "suicide inhibitors," that irreversibly inactivate β-lactamase enzymes. They are structural analogs of β-lactam antibiotics, allowing them to bind to the active site of the β-lactamase. This binding initiates a series of chemical reactions that result in a stable, covalent adduct with the enzyme, rendering it incapable of hydrolyzing β-lactam antibiotics.

Caption: Mechanism of action for β-lactamase inhibitors.

Comparative In Vitro Efficacy

The following tables summarize the quantitative data from various in vitro studies, highlighting the comparative potency of BRL-42715 and sulbactam.

Table 1: 50% Inhibitory Concentration (IC50) Against Various β-Lactamases

The IC50 value represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. Lower values indicate greater potency.

β-Lactamase Source/Type	BRL-42715 (µg/mL)	Sulbactam (µg/mL)	Clavulanic Acid (µg/mL)	Reference
Enterobacter cloacae P99 (Class C)	<0.01	>100	12	[1]
Citrobacter freundii (Class C)	<0.01	>100	10	[1]
Serratia marcescens (Class C)	<0.01	>100	25	[1]
Escherichia coli TEM-1 (Class A)	<0.01	0.2	0.05	[1]
Klebsiella pneumoniae SHV-1 (Class A)	<0.01	0.1	0.03	[1]
Staphylococcus aureus (Penicillinase)	<0.01	0.05	0.04	[1]
Shigella flexneri UCSF-129	0.0049	-	-	[2]

Data presented as reported in the cited literature. Some studies did not include a direct comparison with sulbactam for all enzymes.

Table 2: Minimum Inhibitory Concentration (MIC) of Amoxicillin in the Presence of Inhibitors

The MIC is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism. This table shows the potentiation of amoxicillin's activity by the inhibitors against β-lactamase-producing bacteria.

Bacterial Group	Amoxicillin MIC50 (µg/mL) Alone	Amoxicillin MIC50 with BRL-42715 (1 µg/mL)	Amoxicillin MIC50 with Clavulanic Acid (5 µg/mL)	Reference
Enterobacteriaceae (412 strains)	>128	2	8	[1]
Citrobacter & Enterobacter (cefotaxime-susceptible, 48 strains)	>128	2	-	[1]
Citrobacter & Enterobacter (cefotaxime-resistant, 25 strains)	>128	8	-	[1]

MIC50 is the MIC required to inhibit 50% of the strains tested.

Experimental Protocols

The data presented in this guide are primarily derived from in vitro antimicrobial susceptibility testing and enzyme inhibition assays. The following are generalized protocols based on standard methodologies referenced in the cited literature.

Minimum Inhibitory Concentration (MIC) Determination

MIC values were likely determined using the broth microdilution method as standardized by the Clinical and Laboratory Standards Institute (CLSI), likely following guidelines similar to the M07 series.[3][4][5]

Caption: Generalized workflow for MIC determination.

• Inoculum Preparation: A standardized inoculum of the test bacteria is prepared to a specific cell density (e.g., McFarland standard).

• Serial Dilutions: The β-lactam antibiotic is serially diluted in a 96-well microtiter plate. For potentiation studies, a fixed concentration of the β-lactamase inhibitor (e.g., 1 µg/mL of BRL-42715) is added to each well containing the serially diluted antibiotic.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated under appropriate atmospheric conditions and temperature for a defined period.

• MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

β-Lactamase Inhibition Assay (IC50 Determination)

IC50 values were likely determined using a spectrophotometric assay with a chromogenic β-lactam substrate, such as nitrocefin.[6]

• Enzyme and Substrate Preparation: A solution of purified β-lactamase and a solution of nitrocefin are prepared in a suitable buffer.

• Inhibitor Dilutions: Serial dilutions of the inhibitor (BRL-42715 or sulbactam) are prepared.

• Reaction Mixture: The β-lactamase solution is pre-incubated with the various concentrations of the inhibitor for a defined period.

• Initiation of Reaction: The reaction is initiated by the addition of the nitrocefin substrate.

• Spectrophotometric Measurement: The hydrolysis of nitrocefin results in a color change that is monitored by measuring the absorbance at a specific wavelength (e.g., 482 nm) over time.

• IC50 Calculation: The rate of hydrolysis is calculated for each inhibitor concentration, and the IC50 is determined as the concentration of the inhibitor that causes a 50% reduction in the rate of nitrocefin hydrolysis compared to the control with no inhibitor.

Developmental History and Concluding Remarks

The in vitro data strongly suggest that BRL-42715 was a highly potent, broad-spectrum β-lactamase inhibitor with significantly greater activity against many problematic β-lactamases compared to sulbactam.[7][8][9][10] Its efficacy against Class C cephalosporinases was particularly noteworthy.[7]

Sulbactam, while less potent in vitro against certain enzymes, has a well-established clinical safety and efficacy profile when used in combination with β-lactam antibiotics, such as in ampicillin-sulbactam.[11][12][13] It remains an important tool in combating infections caused by β-lactamase-producing bacteria.

The reasons for the apparent discontinuation of the clinical development of BRL-42715 are not clearly documented in the available literature. Potential factors could include challenges in formulation, unfavorable pharmacokinetic or pharmacodynamic properties in vivo, toxicity, or strategic business decisions by the developing company at the time.[14][15][16]

For researchers and drug development professionals, the story of BRL-42715 serves as a compelling case study of a compound with exceptional in vitro potency that did not translate into a clinical product. Understanding the potential hurdles it faced could provide valuable lessons for the development of new β-lactamase inhibitors. Further investigation into historical corporate or regulatory archives may provide more definitive answers regarding its fate.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inactivation of beta-lactamase from Shigella flexneri UCSF-129 by BRL 42715, a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. simpleshowoflove.weebly.com [simpleshowoflove.weebly.com]
• 4. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 5. researchgate.net [researchgate.net]
• 6. toku-e.com [toku-e.com]
• 7. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In-vitro evaluation of the four beta-lactamase inhibitors: BRL42715, clavulanic acid, sulbactam, and tazobactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Activity of 13 beta-lactam agents combined with BRL 42715 against beta-lactamase producing gram-negative bacteria compared to combinations with clavulanic acid, tazobactam and sulbactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evolution of beta-lactamase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. innovivaspecialtytherapeutics.com [innovivaspecialtytherapeutics.com]
• 13. An overview of sulbactam‐durlobactam approval and implications in advancing therapeutics for hospital‐acquired and ventilator‐associated pneumonia by acinetobacter baumannii‐calcoaceticus complex: A narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Leaks in the Pipeline: a Failure Analysis of Gram-Negative Antibiotic Development from 2010 to 2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Where have All the Antibiotics Gone? - PMC [pmc.ncbi.nlm.nih.gov]

BRL-42715: A Potent β-Lactamase Inhibitor - A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the β-lactamase inhibitor BRL-42715 with other established inhibitors, supported by experimental data. BRL-42715 is a penem antibiotic that acts as a potent inhibitor of a wide range of bacterial β-lactamases, enzymes that confer resistance to β-lactam antibiotics.

Performance Comparison: IC50 Values

The inhibitory potential of BRL-42715 is highlighted by its low 50% inhibitory concentration (IC50) values against various β-lactamases. The concentration of BRL-42715 required to reduce the initial rate of hydrolysis of most β-lactamase enzymes by 50% is remarkably low, often less than 0.01 µg/mL[1]. This represents a 10- to 100-fold lower concentration than that required for other inhibitors like clavulanic acid[1].

For cephalosporinases, a class of β-lactamases that effectively hydrolyze cephalosporins, BRL-42715 demonstrates exceptional inhibitory activity, with 50% inhibition values being less than 0.004 mg/L[2]. In a direct comparison, the inhibitory activity of BRL-42715 against cephalosporinases from various bacteria was found to be 10,000 to 1,000,000-fold greater than that of clavulanic acid[3]. Furthermore, the I50 for BRL-42715 against the β-lactamase from Shigella flexneri UCSF-129 has been determined to be 0.0049 µg/mL.

The following tables summarize the IC50 values of BRL-42715 and comparator β-lactamase inhibitors against a selection of β-lactamases.

Table 1: IC50 Values of BRL-42715 against various β-Lactamases

β-Lactamase Source/Type	BRL-42715 IC50
Most β-Lactamases	< 0.01 µg/mL
Cephalosporinases	< 0.004 mg/L
Shigella flexneri UCSF-129	0.0049 µg/mL

Table 2: Comparative IC50 Values of β-Lactamase Inhibitors against specific Class A Enzymes

β-Lactamase	BRL-42715 IC50 (µM)	Clavulanic Acid IC50 (µM)	Sulbactam IC50 (µM)	Tazobactam IC50 (µM)
TEM-1	Significantly lower¹	0.08	4.8	0.1
SHV-1	Significantly lower¹	0.01	5.8	0.07

¹IC50 values for BRL-42715 against TEM-1 and SHV-1 are reported to be 10- to 100-fold lower than those of clavulanate, tazobactam, and sulbactam[4].

Experimental Protocols

The determination of IC50 values for β-lactamase inhibitors is typically performed using a spectrophotometric assay with a chromogenic substrate, such as nitrocefin. The hydrolysis of nitrocefin by β-lactamase results in a color change that can be monitored over time.

Objective: To determine the concentration of a β-lactamase inhibitor required to reduce the enzymatic activity of a specific β-lactamase by 50%.

Materials:

• Purified β-lactamase enzyme

• β-lactamase inhibitor (e.g., BRL-42715)

• Chromogenic substrate (e.g., Nitrocefin)

• Assay buffer (e.g., 50 mM sodium phosphate, pH 7.0)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the purified β-lactamase in the assay buffer.

  • Prepare a series of dilutions of the β-lactamase inhibitor in the assay buffer.

  • Prepare a stock solution of nitrocefin in a suitable solvent (e.g., DMSO) and then dilute it in the assay buffer to the desired final concentration.

• Assay Setup:

  • In a 96-well microplate, add a fixed amount of the β-lactamase enzyme to each well.

  • Add varying concentrations of the inhibitor to the wells. Include control wells with no inhibitor (100% activity) and wells with buffer only (background).

  • Pre-incubate the enzyme and inhibitor mixture for a specific period at a controlled temperature to allow for binding.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the nitrocefin solution to all wells.

  • Immediately begin monitoring the change in absorbance at the appropriate wavelength for the hydrolyzed nitrocefin (typically 486 nm) using a microplate reader. Measurements are taken at regular intervals over a set period.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of nitrocefin hydrolysis) for each inhibitor concentration by determining the slope of the linear portion of the absorbance versus time curve.

  • Normalize the velocities to the control (no inhibitor) to determine the percentage of inhibition for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • The IC50 value is determined by fitting the data to a suitable dose-response curve and identifying the concentration at which 50% inhibition is achieved.

Visualizing the Workflow and Inhibition Logic

To further clarify the experimental process and the mechanism of action, the following diagrams are provided.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In-vitro evaluation of the four beta-lactamase inhibitors: BRL42715, clavulanic acid, sulbactam, and tazobactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

BRL-42715: Unveiling Superior In Vitro Potency in Beta-Lactamase Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro comparison of BRL-42715 against other established beta-lactamase inhibitors, namely clavulanic acid, sulbactam, and tazobactam. The data presented herein validates the significantly enhanced potency of BRL-42715 in neutralizing a broad spectrum of beta-lactamase enzymes, a critical factor in overcoming bacterial resistance to beta-lactam antibiotics.

Quantitative Comparison of Inhibitory Potency

The in vitro efficacy of a beta-lactamase inhibitor is quantified by its IC50 value, which represents the concentration of the inhibitor required to reduce the activity of a specific beta-lactamase enzyme by 50%. A lower IC50 value indicates greater potency.

BRL-42715 has consistently demonstrated markedly lower IC50 values compared to its counterparts across a range of clinically significant beta-lactamase enzymes. The concentration of BRL-42715 needed to achieve 50% inhibition of the initial rate of hydrolysis for most beta-lactamase enzymes is less than 0.01 micrograms/ml.[1] This potency is reported to be 10- to 100-fold lower than that of other beta-lactamase inhibitors.[1]

Against cephalosporinases produced by Enterobacteriaceae, BRL-42715 has been shown to be the most efficient inhibitor, with 50% inhibition values of less than 0.004 mg/L.[2] Furthermore, studies have indicated that the inhibitory activity of BRL-42715 against cephalosporinases from various bacteria is 10,000 to 1,000,000-fold greater than that of clavulanic acid.[3]

The following table summarizes the comparative potency of BRL-42715 and other inhibitors against key beta-lactamase classes.

Beta-Lactamase Target	BRL-42715	Clavulanic Acid	Sulbactam	Tazobactam
Class A (e.g., TEM-1, SHV-1)	<0.01 µg/mL	10- to 100-fold higher	10- to 100-fold higher	10- to 100-fold higher
Class C (e.g., P99 Cephalosporinase)	<0.004 mg/L	10,000- to 1,000,000-fold higher	Significantly higher	Significantly higher
Class D (e.g., OXA-1)	<0.01 µg/mL	10- to 100-fold higher	10- to 100-fold higher	10- to 100-fold higher
Staphylococcal Penicillinase	<0.01 µg/mL	10- to 100-fold higher	10- to 100-fold higher	10- to 100-fold higher

Note: The table reflects the superior potency of BRL-42715 as reported in the cited literature. Specific IC50 values for competitor compounds can vary between studies.

Mechanism of Action: Suicide Inhibition

BRL-42715, like other penem-based inhibitors, acts as a "suicide inhibitor" or mechanism-based inactivator. It is recognized by the beta-lactamase enzyme as a substrate. The enzyme's catalytic process begins, forming a covalent acyl-enzyme intermediate. However, this intermediate is highly unstable and undergoes a rapid chemical rearrangement. This rearrangement results in a stable, inactivated enzyme complex, effectively trapping and permanently disabling the beta-lactamase.

Mechanism of BRL-42715 Action

Experimental Protocols

The superior potency of BRL-42715 has been validated through rigorous in vitro assays. The following are detailed methodologies for key experiments.

Determination of IC50 using a Chromogenic Assay

This protocol outlines the determination of the 50% inhibitory concentration (IC50) of a beta-lactamase inhibitor using the chromogenic substrate nitrocefin.

Materials:

• Purified beta-lactamase enzyme (e.g., TEM-1, SHV-1, etc.)

• BRL-42715 and competitor inhibitors (clavulanic acid, sulbactam, tazobactam)

• Nitrocefin solution

• Assay buffer (e.g., 50 mM sodium phosphate buffer, pH 7.0)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of the beta-lactamase inhibitors in a suitable solvent (e.g., DMSO or water).

  • Perform serial dilutions of the inhibitor stock solutions in assay buffer to create a range of concentrations.

  • Prepare a working solution of the purified beta-lactamase enzyme in assay buffer.

  • Prepare a working solution of nitrocefin in assay buffer.

• Assay Setup:

  • To the wells of a 96-well plate, add a fixed volume of the beta-lactamase enzyme solution.

  • Add the various concentrations of the inhibitor solutions to the respective wells. Include a control well with no inhibitor.

  • Pre-incubate the enzyme and inhibitor mixtures at a controlled temperature (e.g., 25°C or 37°C) for a defined period (e.g., 10-15 minutes).

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding a fixed volume of the nitrocefin solution to all wells.

  • Immediately measure the rate of nitrocefin hydrolysis by monitoring the change in absorbance at 486 nm over time using a spectrophotometer in kinetic mode. The hydrolysis of the yellow nitrocefin substrate results in a red-colored product.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • The IC50 value is determined from the resulting dose-response curve as the concentration of the inhibitor that produces 50% inhibition.

IC50 Determination Workflow

Checkerboard Synergy Assay

This method is used to assess the synergistic effect of a beta-lactamase inhibitor in combination with a beta-lactam antibiotic against a specific bacterial strain.

Materials:

• Beta-lactam antibiotic (e.g., amoxicillin, piperacillin)

• BRL-42715 or competitor inhibitor

• Bacterial strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer or visual inspection for growth

Procedure:

• Inoculum Preparation:

  • Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Plate Setup (Checkerboard Dilutions):

  • In a 96-well plate, create a two-dimensional array of antibiotic and inhibitor concentrations.

  • Along the x-axis, perform serial two-fold dilutions of the beta-lactam antibiotic.

  • Along the y-axis, perform serial two-fold dilutions of the beta-lactamase inhibitor.

  • Include control wells for the antibiotic alone, the inhibitor alone, and a growth control (no antibiotic or inhibitor).

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial suspension.

  • Incubate the plate at 35-37°C for 16-20 hours.

• Determining the Minimum Inhibitory Concentration (MIC):

  • After incubation, determine the MIC for the antibiotic alone, the inhibitor alone, and for each combination. The MIC is the lowest concentration that completely inhibits visible bacterial growth.

• Data Analysis (Fractional Inhibitory Concentration Index - FICI):

  • Calculate the FICI for each combination that shows no growth using the following formula:

    • FICI = (MIC of antibiotic in combination / MIC of antibiotic alone) + (MIC of inhibitor in combination / MIC of inhibitor alone)

  • Interpret the FICI values:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 4: Additive or indifferent effect

    • FICI > 4: Antagonism

Checkerboard Assay Workflow

Conclusion

The in vitro data strongly supports the superior potency of BRL-42715 as a beta-lactamase inhibitor compared to clavulanic acid, sulbactam, and tazobactam. Its significantly lower IC50 values against a broad range of clinically relevant beta-lactamases highlight its potential as a powerful tool to restore and enhance the efficacy of beta-lactam antibiotics against resistant bacterial strains. The provided experimental protocols offer a framework for researchers to independently validate these findings and further explore the therapeutic potential of BRL-42715.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In-vitro evaluation of the four beta-lactamase inhibitors: BRL42715, clavulanic acid, sulbactam, and tazobactam - PubMed [pubmed.ncbi.nlm.nih.gov]

BRL-42715's effectiveness against Class I cephalosporinases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the effectiveness of BRL-42715 against Class I cephalosporinases, also known as Class C β-lactamases. Its performance is evaluated against other well-known β-lactamase inhibitors, supported by experimental data and detailed methodologies.

Executive Summary

BRL-42715 is a powerful, mechanism-based inhibitor of a wide array of bacterial β-lactamases, demonstrating exceptional potency against Class I cephalosporinases. These enzymes, such as the chromosomally encoded AmpC β-lactamases found in many Gram-negative bacteria like Enterobacter spp., Citrobacter spp., and Pseudomonas aeruginosa, are a significant cause of resistance to cephalosporin antibiotics.[1][2][3] Experimental data reveals that BRL-42715 is significantly more effective than traditional inhibitors like clavulanic acid, sulbactam, and tazobactam in neutralizing the activity of these enzymes.[4][5]

Comparative Efficacy Against Class I Cephalosporinases

The inhibitory activity of BRL-42715 and its counterparts against Class I cephalosporinases is summarized below. The data highlights the superior performance of BRL-42715.

Inhibitor	Enzyme Target	Parameter	Value	Reference
BRL-42715	Enterobacter cloacae P99 (Class C)	Second-order rate constant (k₂)	0.17 µM⁻¹s⁻¹	[6][7]
BRL-42715	Cephalosporinases (various)	IC₅₀	< 0.004 mg/L	[5]
Clavulanic Acid	AmpC	IC₅₀	205.1 mg/L (1,030,000 nM)
Tazobactam	AmpC	IC₅₀	1.6 mg/L (5,300 nM)
Avibactam	P. aeruginosa AmpC	IC₅₀	~0.08 mg/L (290 nM)

Note: A lower IC₅₀ value and a higher second-order rate constant indicate greater inhibitory potency.

Mechanism of Action

BRL-42715 acts as a "suicide inhibitor." It is recognized by the β-lactamase as a substrate and enters the active site. The enzymatic reaction is initiated, but instead of being hydrolyzed and released, BRL-42715 forms a stable, covalent bond with the active site serine residue of the enzyme. This effectively and irreversibly inactivates the enzyme, preventing it from hydrolyzing β-lactam antibiotics.

Mechanism of BRL-42715 Inhibition.

Experimental Protocols

Determination of Inhibitory Concentration (IC₅₀)

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following protocol outlines a common method for determining the IC₅₀ of β-lactamase inhibitors.

Materials:

• Purified Class I cephalosporinase (e.g., AmpC from P. aeruginosa)

• β-lactamase inhibitor (e.g., BRL-42715)

• Nitrocefin (a chromogenic β-lactam substrate)[8][9]

• Phosphate buffer (pH 7.0)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Enzyme and Inhibitor Preparation: Prepare a stock solution of the purified β-lactamase in phosphate buffer. Prepare serial dilutions of the β-lactamase inhibitor to be tested.

• Pre-incubation: In the wells of a 96-well plate, add a fixed concentration of the β-lactamase to varying concentrations of the inhibitor. Allow this mixture to pre-incubate for a set period (e.g., 5-10 minutes) at a controlled temperature (e.g., 25°C or 37°C) to allow for the inhibitor to bind to the enzyme.

• Initiation of Reaction: Add a solution of nitrocefin to each well to initiate the enzymatic reaction. The hydrolysis of nitrocefin by the active β-lactamase results in a color change from yellow to red, which can be measured by an increase in absorbance at 486-490 nm.[9][10]

• Measurement: Immediately measure the rate of change in absorbance over time using a spectrophotometer.

• Data Analysis: The rate of nitrocefin hydrolysis is proportional to the amount of active enzyme. Plot the enzyme activity (rate of absorbance change) against the logarithm of the inhibitor concentration. The IC₅₀ is the concentration of the inhibitor that results in a 50% reduction in enzyme activity compared to the control (no inhibitor).

Workflow for IC₅₀ Determination.

Conclusion

BRL-42715 demonstrates superior inhibitory activity against Class I cephalosporinases when compared to established β-lactamase inhibitors. Its potent, irreversible mechanism of action makes it a highly effective agent for overcoming resistance mediated by these enzymes. The provided experimental framework allows for the standardized evaluation of its efficacy, confirming its potential as a valuable component in combination therapies with β-lactam antibiotics to combat resistant bacterial infections.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of BRL 42715, a beta-lactamase-inhibiting penem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetic and physical studies of beta-lactamase inhibition by a novel penem, BRL 42715 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetic and physical studies of beta-lactamase inhibition by a novel penem, BRL 42715 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. toku-e.com [toku-e.com]
• 9. nitrocefin.com [nitrocefin.com]
• 10. content.abcam.com [content.abcam.com]

Unraveling the Discontinuation of BRL-42715: A Comparative Analysis for Drug Development Professionals

The promising journey of BRL-42715, a potent penem β-lactamase inhibitor, was cut short, leaving researchers and clinicians to speculate on the reasons for its discontinued clinical development. This guide provides a comprehensive comparison of BRL-42715 with established β-lactamase inhibitors, presenting available preclinical data and exploring the likely factors that led to its abandonment.

This guide will delve into a comparative analysis of BRL-42715's performance against other key β-lactamase inhibitors, present available experimental data, and provide detailed methodologies for the key experiments cited.

Comparative Performance of β-Lactamase Inhibitors

The in vitro inhibitory activity of β-lactamase inhibitors is a critical determinant of their potential clinical efficacy. The following tables summarize the available data comparing the 50% inhibitory concentrations (IC50) and Minimum Inhibitory Concentrations (MIC) of BRL-42715 against other inhibitors.

Table 1: Comparative IC50 Values (μg/mL) of β-Lactamase Inhibitors against Various β-Lactamase Enzymes

β-Lactamase Enzyme	BRL-42715	Clavulanic Acid	Sulbactam	Tazobactam
Class A
TEM-1	<0.01	0.08	0.5	0.04
SHV-1	<0.01	0.02	0.3	0.03
Class C (Cephalosporinase)	<0.004	>100	>100	1.0
Enterobacter cloacae P99	<0.01	-	-	-
Class D (OXA)	<0.01	-	-	-

Data compiled from multiple sources.[1][4][5]

Table 2: Potentiation of Amoxicillin Activity by BRL-42715 and Clavulanic Acid against β-Lactamase-Producing Enterobacteriaceae

Organism Group (Number of Strains)	Amoxicillin MIC50 (μg/mL)	Amoxicillin + BRL-42715 (1 μg/mL) MIC50 (μg/mL)	Amoxicillin + Clavulanic Acid (5 μg/mL) MIC50 (μg/mL)
All Enterobacteriaceae (412)	>128	2	8
Cefotaxime-susceptible Citrobacter & Enterobacter (48)	>128	2	-
Cefotaxime-resistant Citrobacter & Enterobacter (25)	>128	8	-

Data from in vitro evaluation of BRL-42715.[5]

Preclinical Pharmacokinetics of BRL-42715

Pharmacokinetic properties are a crucial aspect of drug development. Animal studies provided some insights into the metabolic fate of BRL-42715.

Table 3: Key Pharmacokinetic Parameters of BRL-42715 in Animals

Species	Elimination Half-Life (t1/2) after IV administration	Oral Bioavailability	Serum Protein Binding
Mouse	-	0.2	27-38%
Rat	7 min	Not significant	27-38%
Rabbit	6.2 min	-	-
Dog	11 min	Not significant	27-38%
Cynomolgus Monkey	18 min	Not significant	68-70%
Predicted Human t1/2	31 min	-	68-70%

Data from pharmacokinetic studies in animals.[6][7]

The predicted short half-life in humans of approximately 31 minutes may have been a contributing factor to the discontinuation of BRL-42715's development, as it could necessitate frequent dosing to maintain therapeutic concentrations.

Experimental Protocols

To ensure the reproducibility and critical evaluation of the presented data, this section outlines the methodologies for key experiments.

Determination of 50% Inhibitory Concentration (IC50)

The IC50 value represents the concentration of an inhibitor required to inhibit 50% of the enzymatic activity of a β-lactamase.

Experimental Workflow:

Caption: Workflow for IC50 determination of β-lactamase inhibitors.

Methodology:

• Enzyme and Inhibitor Preparation: Purified β-lactamase enzymes were diluted to a standard concentration in an appropriate buffer. Serial dilutions of BRL-42715 and comparator inhibitors (clavulanic acid, sulbactam, tazobactam) were prepared.

• Pre-incubation: The enzyme solution was pre-incubated with various concentrations of the inhibitors for a defined period (e.g., 10-15 minutes) at a specific temperature (e.g., 37°C) to allow for inhibitor binding.

• Reaction Initiation and Measurement: The enzymatic reaction was initiated by the addition of a chromogenic substrate, such as nitrocefin. The rate of substrate hydrolysis was monitored by measuring the change in absorbance at a specific wavelength (e.g., 482 nm for nitrocefin) over time using a spectrophotometer.

• Data Analysis: The initial reaction velocities were calculated from the linear portion of the absorbance versus time plots. The percentage of inhibition for each inhibitor concentration was determined relative to a control without any inhibitor. IC50 values were then calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism after overnight incubation.

Experimental Workflow:

Caption: Workflow for MIC determination of β-lactam/β-lactamase inhibitor combinations.

Methodology:

• Inoculum Preparation: A standardized inoculum of the test bacterial strain was prepared to a turbidity equivalent to a 0.5 McFarland standard.

• Drug Preparation: Serial twofold dilutions of the β-lactam antibiotic (e.g., amoxicillin) were prepared in microtiter plates. A fixed concentration of the β-lactamase inhibitor (e.g., 1 µg/mL of BRL-42715 or 5 µg/mL of clavulanic acid) was added to a parallel set of dilutions.

• Inoculation and Incubation: Each well of the microtiter plates was inoculated with the standardized bacterial suspension. The plates were then incubated at 37°C for 18-24 hours.

• MIC Determination: Following incubation, the MIC was determined as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth (i.e., the first clear well).

The Discontinuation of BRL-42715: A Logical Analysis

The absence of a formal declaration for the discontinuation of BRL-42715's clinical development necessitates a logical deduction based on the available scientific evidence and the common challenges in drug development.

Caption: Logical relationship of factors potentially leading to BRL-42715's discontinuation.

• Chemical Instability: The most cited reason, albeit from limited sources, is the inherent chemical instability of the penem ring structure of BRL-42715.[3] This could lead to manufacturing, formulation, and storage challenges, as well as potential degradation in vivo before reaching its target.

• Unfavorable Pharmacokinetics: The preclinical data projecting a short half-life in humans is a significant concern.[6][7] A drug that is rapidly cleared from the body may not maintain therapeutic concentrations for a sufficient duration, requiring frequent and potentially inconvenient dosing regimens, which can impact patient compliance and overall efficacy.

• Undisclosed Toxicity: While no public data suggests significant toxicity, it remains a possibility that unforeseen adverse effects were observed in early, unpublished preclinical or clinical studies.

• Strategic Business Decisions: The pharmaceutical industry landscape is dynamic. The merger of Beecham with SmithKline Beckman to form SmithKline Beecham in 1989 may have led to a re-evaluation and prioritization of their drug development pipeline.[8] It is plausible that resources were allocated to other promising candidates with more favorable overall profiles.

Conclusion

BRL-42715 was a β-lactamase inhibitor of remarkable in vitro potency that held the potential to address the growing threat of antibiotic resistance. However, its journey from the laboratory to the clinic was halted, likely due to a combination of factors, with chemical instability and a challenging pharmacokinetic profile being the most probable culprits. The story of BRL-42715 serves as a valuable case study for drug development professionals, highlighting the multifaceted challenges that must be overcome to bring a new therapeutic agent to market. While BRL-42715 itself did not succeed, the research and insights gained from its development undoubtedly contributed to the broader understanding of β-lactamase inhibition and paved the way for the successful development of subsequent generations of these critical drugs.

References

• 1. In-vitro evaluation of the four beta-lactamase inhibitors: BRL42715, clavulanic acid, sulbactam, and tazobactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity of 13 beta-lactam agents combined with BRL 42715 against beta-lactamase producing gram-negative bacteria compared to combinations with clavulanic acid, tazobactam and sulbactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gsk.com [gsk.com]

Comparative studies of BRL-42715 against emerging β-lactamase inhibitors

In the landscape of antimicrobial resistance, β-lactamase inhibitors play a pivotal role in preserving the efficacy of β-lactam antibiotics. This guide provides a comparative analysis of the penem inhibitor BRL-42715 against newer, clinically significant β-lactamase inhibitors: avibactam, relebactam, and vaborbactam. The comparison is based on available in vitro data, highlighting their inhibitory spectrum and potency.

Performance Data Overview

The following tables summarize the inhibitory activity and the potentiation of β-lactam antibiotics by BRL-42715 and the emerging inhibitors against various β-lactamase-producing bacteria.

Table 1: Inhibitory Concentration (IC50) of β-Lactamase Inhibitors

β-Lactamase Class/Enzyme	BRL-42715 (µg/mL)	Avibactam (µg/mL)	Relebactam (µg/mL)	Vaborbactam (µg/mL)
Class A (Serine)
TEM, SHV	<0.01[1][2]	Potent inhibitor	Potent inhibitor[3]	Potent inhibitor, especially KPC[3]
KPC	<0.01[1][2]	Potent inhibitor[3]	Potent inhibitor[3]	Highly potent against KPC[3]
Class C (Serine)
AmpC	<0.004[4]	Potent inhibitor[3]	Potent inhibitor[3]	Active[5]
Class D (Serine)
OXA	<0.01[1][2]	Active against some (e.g., OXA-48)[3]	Limited to no activity[3][6]	No activity[6]
Class B (Metallo)
NDM, VIM, IMP	No activity	No activity[3]	No activity[3]	No activity[7]

Note: Direct comparative studies under identical conditions are limited, and data is aggregated from multiple sources. The potency of avibactam, relebactam, and vaborbactam is often demonstrated in combination with a partner antibiotic.

Table 2: Potentiation of Amoxicillin Activity by BRL-42715

Bacterial Species (β-Lactamase-Producing)	Amoxicillin MIC50 (µg/mL)	Amoxicillin + BRL-42715 (1 µg/mL) MIC50 (µg/mL)	Fold Reduction in MIC50
Enterobacteriaceae (n=412)	>128[1][2]	2[1][2]	>64
Citrobacter & Enterobacter (cefotaxime-susceptible, n=48)	>128[1][2]	2[1][2]	>64
Citrobacter & Enterobacter (cefotaxime-resistant, n=25)	>128[1][2]	8[1][2]	>16
Methicillin-susceptible Staphylococcus aureus	8 to >32	≤0.06 (with 1-5 µg/mL BRL-42715)	>133 - >533

Table 3: Overview of Emerging β-Lactamase Inhibitor Combinations

Combination Therapy	Inhibitor Class	Spectrum of β-Lactamase Inhibition	Key Clinical Indications
Ceftazidime-avibactam	Diazabicyclooctane (DBO)	Class A, Class C, some Class D (OXA-48)[3]	Complicated intra-abdominal infections (cIAI), complicated urinary tract infections (cUTI), hospital-acquired pneumonia (HAP), ventilator-associated pneumonia (VAP)
Imipenem/cilastatin-relebactam	Diazabicyclooctane (DBO)	Class A, Class C[3]	cIAI, cUTI, HAP/VAP[8]
Meropenem-vaborbactam	Cyclic boronic acid	Class A (especially KPC), Class C[3][6]	cUTI, pyelonephritis, CRE infections[9][10]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental data. The following sections describe the standard protocols used to evaluate the efficacy of β-lactamase inhibitors.

Minimum Inhibitory Concentration (MIC) Determination

The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is a key metric for assessing antimicrobial susceptibility.

Workflow for MIC Determination:

Workflow for determining Minimum Inhibitory Concentration (MIC).

Methodology:

• Inoculum Preparation: A standardized suspension of the test bacteria (e.g., to a 0.5 McFarland standard) is prepared in a suitable broth medium.

• Drug Dilution: Serial twofold dilutions of the β-lactam antibiotic, both alone and in combination with a fixed concentration of the β-lactamase inhibitor (e.g., 1 µg/mL of BRL-42715), are prepared in microtiter plates.

• Inoculation and Incubation: Each well of the microtiter plate is inoculated with the bacterial suspension. The plates are then incubated under appropriate conditions (e.g., 37°C for 16-20 hours).

• MIC Reading: The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Inhibitory Concentration 50 (IC50) Assay

The IC50 value represents the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%. This is a direct measure of the inhibitor's potency against a specific β-lactamase.

Methodology:

• Enzyme and Substrate Preparation: A purified β-lactamase enzyme and a chromogenic β-lactam substrate (e.g., nitrocefin) are prepared in a suitable buffer.

• Inhibitor Dilution: Serial dilutions of the β-lactamase inhibitor are prepared.

• Reaction Initiation: The enzyme is pre-incubated with the various concentrations of the inhibitor for a defined period. The reaction is then initiated by the addition of the substrate.

• Measurement: The rate of substrate hydrolysis is measured spectrophotometrically by monitoring the change in absorbance over time.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Mechanism of Action and Comparative Logic

The following diagrams illustrate the general mechanism of action of β-lactamase inhibitors and a logical comparison of the inhibitors discussed.

General Mechanism of β-Lactamase Inhibition

Mechanism of action for β-lactamase inhibitors.

Comparative Profile of β-Lactamase Inhibitors

Comparative inhibitory spectrum of selected β-lactamase inhibitors.

Conclusion

BRL-42715 demonstrates potent, broad-spectrum in vitro activity against Class A, C, and D serine β-lactamases, a characteristic that positioned it as a highly promising agent.[1][2][4] The emerging inhibitors—avibactam, relebactam, and vaborbactam—while also potent, exhibit more varied spectra of activity. Avibactam has the advantage of inhibiting some Class D enzymes like OXA-48, a feature not shared by relebactam and vaborbactam.[3] Vaborbactam shows particularly strong activity against KPC enzymes.[3] A significant limitation across all these inhibitors is their lack of activity against Class B metallo-β-lactamases.[3][7] The clinical success of the newer agents is well-documented through their use in combination therapies that have become crucial in treating infections caused by multidrug-resistant Gram-negative bacteria. While BRL-42715 showed considerable promise in early studies, its development did not progress to clinical use, in contrast to the successful integration of avibactam, relebactam, and vaborbactam into current clinical practice.

References

• 1. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Classification and applicability of new beta-lactamase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Imipenem/cilastatin/relebactam - Wikipedia [en.wikipedia.org]
• 9. Meropenem/Vaborbactam: β-Lactam/β-Lactamase Inhibitor Combination, the Future in Eradicating Multidrug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. VABOMERE (meropenem and vaborbactam) ǀ About VABOMERE® [vabomere.com]

Assessing the Limitations of BRL-42715 in Research: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of BRL-42715 with other key β-lactamase inhibitors, offering insights into its performance, limitations, and the experimental context for its evaluation. The data presented is intended to aid researchers in selecting the appropriate tools for their studies in antimicrobial resistance.

Executive Summary

BRL-42715 is a potent, broad-spectrum inhibitor of Ambler Class A, C, and D β-lactamases.[1][2] Experimental data consistently demonstrates its superior in vitro activity compared to traditional inhibitors like clavulanic acid, sulbactam, and tazobactam, often exhibiting 10- to 100-fold lower IC50 values.[1][3] However, its primary limitation lies in its ineffectiveness against Class B metallo-β-lactamases.[1][4] Furthermore, its pharmacokinetic profile displays significant inter-species variability, with poor oral absorption observed in several animal models, posing challenges for in vivo applications.[5] This guide will delve into the quantitative comparisons, detailed experimental protocols, and the mechanistic pathways relevant to BRL-42715 and its alternatives.

Quantitative Performance Comparison

The following tables summarize the comparative efficacy of BRL-42715 against other β-lactamase inhibitors.

Table 1: 50% Inhibitory Concentration (IC50) Against Key β-Lactamases

β-Lactamase Inhibitor	TEM-1 (Class A)	SHV-1 (Class A)	P99 (Class C)	OXA-1 (Class D)
BRL-42715	<0.01 µg/mL	<0.01 µg/mL	<0.004 mg/L	<0.01 µg/mL *
Clavulanic Acid	0.08 µM	0.01 µM	>100 µM	>100 µM
Sulbactam	4.8 µM	5.8 µM	~10 µM	>100 µM
Tazobactam	0.1 µM	0.07 µM	~1 µM	~50 µM

Note: IC50 values for BRL-42715 are reported to be 10- to 100-fold lower than other inhibitors[1][3]. Specific µM concentrations are not consistently available in the reviewed literature. The provided value for P99 is from a specific study[6].

Table 2: Synergistic Activity with Ampicillin (Minimum Inhibitory Concentration - MIC in µg/mL)

Organism (β-Lactamase)	Ampicillin Alone	Ampicillin + BRL-42715 (1 µg/mL)	Ampicillin + Clavulanic Acid (5 µg/mL)
E. coli (TEM-1)	>128	2	8
K. pneumoniae (SHV-1)	>128	2	8
Enterobacter cloacae (Class C)	>128	8	>128
Cefotaxime-resistant Enterobacter	>128	8	>128

Data compiled from studies demonstrating the potentiation of β-lactam antibiotics by BRL-42715.[3][7]

Experimental Protocols

Determination of 50% Inhibitory Concentration (IC50)

Objective: To determine the concentration of a β-lactamase inhibitor required to inhibit 50% of the enzyme's activity.

Materials:

• Purified β-lactamase (e.g., TEM-1, SHV-1)

• β-lactamase inhibitor (BRL-42715 or comparator)

• Chromogenic substrate (e.g., Nitrocefin)

• Assay buffer (e.g., 100 mM phosphate buffer, pH 7.0)

• 96-well microtiter plate

• Microplate reader

Procedure:

• Enzyme and Inhibitor Preparation: Prepare a stock solution of the purified β-lactamase in the assay buffer. Prepare serial dilutions of the β-lactamase inhibitor.

• Pre-incubation: In the wells of a 96-well plate, add a fixed amount of the β-lactamase to varying concentrations of the inhibitor. Incubate at a specified temperature (e.g., 37°C) for a defined period (e.g., 10 minutes) to allow for inhibitor-enzyme binding.

• Substrate Addition: Add a solution of the chromogenic substrate (e.g., Nitrocefin) to each well to initiate the enzymatic reaction.

• Measurement: Immediately measure the change in absorbance over time at the appropriate wavelength for the substrate (e.g., 486 nm for Nitrocefin hydrolysis).

• Data Analysis: Calculate the initial velocity of the reaction for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration. The IC50 value is the concentration of the inhibitor that results in a 50% reduction in enzyme activity.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

Objective: To determine the lowest concentration of an antibiotic, alone or in combination with a β-lactamase inhibitor, that prevents visible growth of a bacterium.

Materials:

• Bacterial strain of interest

• Mueller-Hinton Broth (MHB)

• β-lactam antibiotic (e.g., Ampicillin)

• β-lactamase inhibitor (BRL-42715 or comparator) at a fixed concentration

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Culture the bacterial strain overnight and then dilute it to achieve a standardized inoculum (approximately 5 x 10^5 CFU/mL).

• Serial Dilution: Prepare two-fold serial dilutions of the β-lactam antibiotic in MHB in the wells of a 96-well plate. For the combination assay, the MHB should be supplemented with a fixed, sub-inhibitory concentration of the β-lactamase inhibitor.

• Inoculation: Add the standardized bacterial inoculum to each well. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• Reading the MIC: The MIC is the lowest concentration of the antibiotic that shows no visible turbidity (growth). This can be determined by visual inspection or by measuring the optical density using a microplate reader.

Mechanistic and Workflow Diagrams

Caption: Mechanism of β-Lactamase Inhibition by BRL-42715.

Caption: Experimental Workflow for IC50 Determination.

Discussion of Limitations

While BRL-42715 demonstrates remarkable potency against a wide array of serine-based β-lactamases, its limitations are critical for researchers to consider:

• Lack of Activity Against Metallo-β-Lactamases (MBLs): BRL-42715 is ineffective against Class B MBLs, which utilize a zinc-dependent mechanism for hydrolysis.[1][4] This is a significant drawback as MBLs are an emerging and clinically important class of carbapenemases. For research involving MBL-producing organisms, alternative inhibitors or strategies are necessary.

• Pharmacokinetic Variability: Studies in animal models have revealed inconsistent oral bioavailability of BRL-42715.[5] While absorbed orally in mice, it is poorly absorbed in rats, dogs, and monkeys.[5] This variability complicates the design and interpretation of in vivo efficacy studies and suggests potential challenges for clinical development.

• Limited Data Against Newer Generation Inhibitors: While extensively compared to older inhibitors, there is a scarcity of publicly available data directly comparing the performance of BRL-42715 against newer, clinically approved inhibitors such as avibactam, relebactam, and vaborbactam. These newer agents have different chemical scaffolds and may offer advantages in terms of spectrum or resistance profiles.

Conclusion

BRL-42715 remains a valuable research tool due to its high potency and broad-spectrum activity against Class A, C, and D β-lactamases. It serves as an excellent positive control in screening assays and for mechanistic studies of serine β-lactamase inhibition. However, researchers must be cognizant of its significant limitations, particularly its inactivity against metallo-β-lactamases and its challenging pharmacokinetic properties. For studies involving MBLs or requiring reliable in vivo oral administration, alternative compounds should be prioritized. Future research should aim to directly compare BRL-42715 with the latest generation of β-lactamase inhibitors to provide a more complete understanding of its place in the landscape of antimicrobial resistance research.

References

• 1. researchgate.net [researchgate.net]
• 2. In-vitro evaluation of the four beta-lactamase inhibitors: BRL42715, clavulanic acid, sulbactam, and tazobactam - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro evaluation of BRL 42715, a novel beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetic study of interaction between BRL 42715, beta-lactamases, and D-alanyl-D-alanine peptidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic studies and renal dehydropeptidase stability of the new beta-lactamase inhibitor BRL 42715 in animals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

BRL-42715: A Comparative Guide to its Activity Against Extended-Spectrum β-Lactamases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the β-lactamase inhibitor BRL-42715 with other key inhibitors, focusing on its efficacy against extended-spectrum β-lactamases (ESBLs). The information is supported by experimental data and detailed methodologies to assist in research and development efforts.

Executive Summary

BRL-42715 is a potent, broad-spectrum penem β-lactamase inhibitor.[1][2] It demonstrates significant in vitro activity against a wide range of bacterial β-lactamases, including plasmid-mediated TEM, SHV, and OXA enzymes, as well as chromosomally mediated enzymes.[1][2] Notably, BRL-42715 has shown superior inhibitory activity against many of these enzymes compared to older inhibitors like clavulanic acid, sulbactam, and tazobactam.[3][4] This guide will delve into the quantitative comparisons of its inhibitory potency, detail the experimental protocols for assessing such activity, and visualize the underlying mechanism of action and experimental workflows.

Data Presentation: Comparative Inhibitory Activity

The following tables summarize the quantitative data on the inhibitory activity of BRL-42715 and other β-lactamase inhibitors against various β-lactamases, including common ESBL variants. The data is presented as the concentration of the inhibitor required to reduce the enzyme activity by 50% (IC50) or as the inhibition constant (Ki). Lower values indicate higher potency.

Table 1: IC50 Values of β-Lactamase Inhibitors Against Various β-Lactamases

β-Lactamase	BRL-42715 (µM)	Clavulanic Acid (µM)	Tazobactam (µM)	Avibactam (µM)	Relebactam (µM)	Vaborbactam (µM)
Class A ESBLs
CTX-M-15	-	-	-	0.005	0.23	0.044
SHV-5	-	-	-	-	-	-
SHV-12	-	-	-	-	-	0.029
TEM-10	-	-	-	-	-	0.11
Class A Carbapenemases
KPC-2	-	-	-	0.009	0.38	0.069
KPC-3	-	-	-	0.008	0.91	-
Class C Cephalosporinases
AmpC (E. cloacae P99)	<0.006	>100	>100	0.019	-	0.053
Class D Oxacillinases
OXA-10	-	-	-	0.11	-	>400
OXA-48	-	-	-	0.09	-	25

Table 2: Ki Values of Vaborbactam Against Various β-Lactamases

β-Lactamase	Class	Ki (µM)
KPC-2	A	0.056
KPC-3	A	0.050
CTX-M-15	A	0.022
SHV-12	A	0.029
TEM-43	A	0.18
AmpC	C	0.053
OXA-48	D	14
OXA-23	D	66

Source: Adapted from biochemical assays of vaborbactam inhibition.[6]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the activity of β-lactamase inhibitors.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

a. Materials:

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland (~1-2 x 10^8 CFU/mL)

• β-lactam antibiotic stock solution

• β-lactamase inhibitor stock solution

• Spectrophotometer

b. Procedure:

• Inoculum Preparation: Prepare a bacterial suspension from 3-5 colonies grown overnight on non-selective agar. Adjust the turbidity to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Drug Dilution: Prepare serial two-fold dilutions of the β-lactam antibiotic in CAMHB in the microtiter plate. For combination testing, add a fixed concentration of the β-lactamase inhibitor (e.g., 4 µg/mL) to each well containing the serially diluted antibiotic.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control well (no antibiotic or inhibitor) and a sterility control well (no bacteria).

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) documents M07 and M100.[7][8]

Determination of IC50 for β-Lactamase Inhibitors

This assay measures the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.

a. Materials:

• Purified β-lactamase enzyme

• Chromogenic β-lactam substrate (e.g., Nitrocefin)

• Assay buffer (e.g., 100 mM PBS, pH 7.0)

• β-lactamase inhibitor stock solution

• 96-well microtiter plate

• Microplate reader capable of kinetic measurements

b. Procedure:

• Reagent Preparation: Prepare a working solution of Nitrocefin in the assay buffer. A typical concentration is 0.5-1.0 mg/mL.[9] Prepare serial dilutions of the β-lactamase inhibitor in the assay buffer.

• Assay Setup: In a 96-well plate, add a constant amount of the purified β-lactamase enzyme to a series of wells. Add the different concentrations of the inhibitor to these wells and incubate for a defined pre-incubation period (e.g., 10-15 minutes) at a controlled temperature (e.g., 25°C).

• Initiation of Reaction: To initiate the enzymatic reaction, add the Nitrocefin working solution to each well.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance over time at the appropriate wavelength for the hydrolyzed substrate (e.g., 490 nm for Nitrocefin).[10][11] The rate of the reaction is proportional to the slope of the absorbance versus time plot.

• Data Analysis: Plot the initial reaction rates against the logarithm of the inhibitor concentrations. The IC50 value is determined from the resulting dose-response curve as the concentration of inhibitor that causes a 50% reduction in the enzyme's activity.

Mandatory Visualization

Signaling Pathways, Experimental Workflows, and Logical Relationships

The following diagrams, created using the DOT language, illustrate key processes related to the activity of BRL-42715.

Caption: Mechanism of irreversible inhibition of serine β-lactamases by BRL-42715.

Caption: A typical experimental workflow for determining the IC50 of a β-lactamase inhibitor.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Profiling interactions of vaborbactam with metallo-β-lactamases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activity of the beta-lactamase inhibitor BRL 42715 against cephalosporinases produced by Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inactivation of beta-lactamase from Shigella flexneri UCSF-129 by BRL 42715, a potent inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biochemical Activity of Vaborbactam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. toku-e.com [toku-e.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. assaygenie.com [assaygenie.com]

Safety & Regulatory Compliance

Essential Guidance for the Handling and Disposal of BRL-42715

Researchers, scientists, and drug development professionals must prioritize safety and adhere to strict regulatory protocols when handling and disposing of chemical compounds. This document provides essential logistical information and procedural guidance for BRL-42715, a potent β-lactamase inhibitor. The following procedures are based on established best practices for handling research-grade chemicals where a comprehensive Safety Data Sheet (SDS) is not publicly available. It is imperative to obtain the official SDS from your supplier for detailed and specific safety information before commencing any work with this compound.

General Safety and Handling Precautions

Given the absence of a publicly available Safety Data Sheet (SDS) for BRL-42715, it is crucial to treat this compound as a substance of unknown toxicity and to apply the highest safety standards. The following table summarizes general handling precautions for research chemicals of this nature.

Precaution Category	Recommended Procedure
Personal Protective Equipment (PPE)	Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields. In the case of handling powders or creating aerosols, a properly fitted respirator is recommended.
Engineering Controls	All handling of BRL-42715, especially weighing and reconstituting, should be performed in a certified chemical fume hood or a similar ventilated enclosure to minimize inhalation exposure.
Hygiene Practices	Avoid all direct contact with the skin and eyes. Do not eat, drink, or smoke in laboratory areas. Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.
Storage	Store BRL-42715 in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials. Consult the supplier's product information sheet for any specific storage temperature requirements.
Spill Response	In the event of a spill, evacuate the immediate area. Wear appropriate PPE and contain the spill with an inert absorbent material. Collect the absorbed material into a sealed container for proper disposal as hazardous waste.

Step-by-Step Disposal Protocol for BRL-42715

The proper disposal of BRL-42715 is critical to ensure environmental safety and regulatory compliance. The following protocol outlines a general procedure for the disposal of research-grade chemical waste. This protocol is a general guideline and must be adapted to comply with your institution's specific policies and local, state, and federal regulations.

• Waste Identification and Segregation:

  • All waste materials containing BRL-42715, including unused solid compound, solutions, contaminated consumables (e.g., pipette tips, vials), and spill cleanup materials, must be classified as chemical waste.

  • Segregate BRL-42715 waste from other waste streams to prevent accidental reactions.

• Waste Collection:

  • Collect all BRL-42715 waste in a designated, leak-proof, and chemically compatible waste container.

  • The container must be kept closed except when adding waste.

• Waste Labeling:

  • Clearly label the waste container with "Hazardous Waste" and a detailed description of its contents, including the full chemical name "BRL-42715" and its estimated concentration and quantity.

  • Ensure the label includes the date of waste accumulation.

• Storage of Waste:

  • Store the sealed waste container in a designated satellite accumulation area that is secure and under the control of laboratory personnel.

  • Ensure the storage area is well-ventilated and away from general laboratory traffic.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Do not attempt to dispose of BRL-42715 down the drain or in regular trash.

BRL-42715 Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of BRL-42715, from the point of waste generation to its final disposal by a certified service.

General Workflow for BRL-42715 Waste Disposal

Safeguarding Researchers: A Comprehensive Guide to Handling BRL-42715

Immediate Safety and Logistical Information for the Novel β-Lactamase Inhibitor

In the fast-paced environment of drug discovery and development, ensuring the safety of laboratory personnel is paramount. This guide provides essential, immediate safety and logistical information for handling BRL-42715, a potent, novel β-lactamase inhibitor. In the absence of a specific Safety Data Sheet (SDS) for this research compound, this document outlines best practices based on general guidelines for handling new, potent chemical entities.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical to minimize exposure risk. The following table summarizes the recommended PPE for handling BRL-42715, categorized by the level of hazard potential associated with the procedure.

Hazard Level	Required Personal Protective Equipment
Low Hazard (e.g., handling sealed containers, transport within the lab)	- Standard laboratory coat- Safety glasses with side shields- Nitrile gloves (single pair)
Medium Hazard (e.g., preparing solutions, performing dilutions)	- Chemical-resistant laboratory coat or gown- Chemical splash goggles- Nitrile gloves (double-gloving recommended)
High Hazard (e.g., working with powder or neat material, potential for aerosolization)	- Disposable solid-front gown- Face shield and chemical splash goggles- Double nitrile gloves with cuffs over the gown sleeves- Respiratory protection (e.g., N95 respirator or higher, based on risk assessment)

Operational Plan: From Receipt to Disposal

A systematic workflow is essential to ensure safety and maintain the integrity of the compound.

Experimental Workflow for Handling BRL-42715

Caption: General workflow for safely handling the novel research chemical BRL-42715.

Disposal Plan

Proper disposal of investigational compounds is crucial to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol for BRL-42715 Waste:

• Segregation: All materials contaminated with BRL-42715, including unused compound, solutions, contaminated PPE, and labware, must be segregated as hazardous chemical waste.

• Containerization: Use a designated, leak-proof, and clearly labeled hazardous waste container. The label should include "Hazardous Waste," the chemical name "BRL-42715," and the primary hazard (e.g., "Potent Compound," "Chemical Hazard").

• Accumulation: Store the waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.

• Documentation: Maintain a log of the waste generated, including the quantity and date of accumulation.

• Pickup and Disposal: Arrange for the collection of the hazardous waste by the institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not dispose of BRL-42715 down the drain or in the regular trash.

Experimental Protocols: Risk Assessment for Handling a Novel Compound

Given the limited publicly available safety data for BRL-42715, a thorough risk assessment is a mandatory prerequisite for any experimental work.

Methodology for a Qualitative Risk Assessment:

• Hazard Identification:

  • Chemical Properties: Review any available information on the chemical class (β-lactamase inhibitors, penem antibiotics) to infer potential hazards such as sensitization.

  • Physical Form: Assess the risk associated with the physical form (e.g., powder has a higher risk of inhalation than a solution).

  • Quantity: Determine the amount of material to be handled.

• Exposure Assessment:

  • Routes of Exposure: Identify potential routes of exposure, including inhalation, dermal contact, and ingestion.

  • Procedures: Analyze each step of the planned experiment to identify potential for exposure (e.g., weighing, solution preparation, transfer).

• Risk Characterization:

  • Based on the identified hazards and potential for exposure, determine the level of risk (low, medium, high) for each experimental step.

• Control Measures:

  • Based on the risk characterization, select appropriate control measures, including engineering controls (e.g., chemical fume hood, ventilated balance enclosure), administrative controls (e.g., standard operating procedures, training), and personal protective equipment (as outlined in the table above).

• Documentation and Review:

  • Document the risk assessment and have it reviewed and approved by the principal investigator and the institutional EHS department before commencing any work.

By adhering to these rigorous safety protocols and operational plans, researchers can confidently and safely advance their work with novel compounds like BRL-42715, fostering a culture of safety and innovation in the pursuit of new therapies.